1-(3-chlorophenyl)-1H-imidazole-4-carboxylic acid

• CAS: 114067-96-8

Core Science & Biosynthesis

1-(3-chlorophenyl)-1H-imidazole-4-carboxylic acid CAS 114067-96-8 properties

CAS Registry Number: 114067-96-8 Document Type: Technical Scaffold Profile & Utilization Guide Version: 2.0 (Scientific Reference)

Executive Summary & Chemical Identity

1-(3-chlorophenyl)-1H-imidazole-4-carboxylic acid is a specialized heterocyclic building block utilized primarily in medicinal chemistry as a pharmacophore scaffold. Unlike simple alkyl-imidazoles, the N1-(3-chlorophenyl) substitution reduces the basicity of the imidazole ring while introducing a defined lipophilic vector, making it a critical intermediate for developing G-Protein Coupled Receptor (GPCR) ligands, particularly angiotensin II receptor antagonists, and enzyme inhibitors targeting metalloproteins.

Physicochemical Core Data

Property	Value	Technical Note
Molecular Formula	C₁₀H₇ClN₂O₂	-
Molecular Weight	222.63 g/mol	Monoisotopic Mass: 222.02
Appearance	Off-white to tan powder	Hygroscopic nature observed in free acid form
Predicted pKa (Acid)	2.69 ± 0.10	Carboxylic acid proton
Predicted pKa (Base)	~4.5 - 5.0	Imidazole N3 (Lowered by N-aryl induction)
LogP (Predicted)	2.2 ± 0.3	Moderate lipophilicity suitable for CNS/oral drugs
H-Bond Donors	1	Carboxylic acid (-OH)
H-Bond Acceptors	3	Imidazole N3, Carboxyl (C=O, -O-)
Solubility	DMSO (>20 mg/mL), DMF	Sparingly soluble in water; soluble in dilute base

Synthetic Methodology: The "Modular Arylation" Protocol

While early syntheses utilized cyclization of isocyanoacetates, the most robust, high-purity protocol for research applications utilizes a Copper(I)-catalyzed Ullmann-type coupling (or Chan-Lam coupling) of the pre-formed imidazole ester, followed by controlled hydrolysis. This ensures regioselectivity at the N1 position.

Workflow Logic

• Regiocontrol: Direct alkylation of imidazole-4-carboxylate often yields mixtures of N1 and N3 isomers. Using Cu-catalyzed N-arylation locks the regioselectivity to N1 due to the steric and electronic directing effects of the C4-ester.

• Hydrolysis Sensitivity: The final step uses LiOH rather than harsh acid to prevent decarboxylation of the imidazole-4-carboxylic acid, which can occur at high temperatures under acidic conditions.

Step-by-Step Protocol

Reagents: Ethyl 1H-imidazole-4-carboxylate (1.0 eq), 3-chlorophenylboronic acid (1.5 eq), Cu(OAc)₂ (0.1 eq), Pyridine (2.0 eq), Molecular Sieves (4Å), Dichloromethane (DCM), LiOH, THF.

Phase A: Chan-Lam N-Arylation

• Activation: In a flame-dried flask, suspend Ethyl 1H-imidazole-4-carboxylate (10 mmol), 3-chlorophenylboronic acid (15 mmol), and Cu(OAc)₂ (1 mmol) in anhydrous DCM (50 mL).

• Base Addition: Add Pyridine (20 mmol) and 1g of activated 4Å molecular sieves.

• Oxidative Coupling: Stir the mixture vigorously under an air atmosphere (balloon pressure is sufficient) at room temperature for 24–48 hours. Note: The reaction color typically shifts from blue to green.

• Work-up: Filter through a pad of Celite to remove copper salts. Wash the filtrate with 0.5M HCl (to remove pyridine) and brine. Dry over Na₂SO₄ and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc gradient) yields the intermediate Ethyl 1-(3-chlorophenyl)-1H-imidazole-4-carboxylate .

Phase B: Soft Hydrolysis

• Saponification: Dissolve the intermediate ester in THF:Water (3:1, 20 mL).

• Reaction: Add LiOH·H₂O (2.0 eq) at 0°C, then allow to warm to room temperature. Monitor by TLC (approx. 2-4 hours).

• Acidification: Carefully acidify to pH 3–4 using 1M HCl. The product, 1-(3-chlorophenyl)-1H-imidazole-4-carboxylic acid , typically precipitates as a solid.

• Isolation: Filter the solid, wash with cold water, and dry under vacuum over P₂O₅.

Structural Biology & Pharmacophore Mapping

The biological utility of CAS 114067-96-8 stems from its ability to mimic histidine residues while presenting a "metabolic shield" via the chlorophenyl group.

Mechanism of Action Potential[6]

• Metal Coordination: The N3 nitrogen and the carboxylate oxygen can form a bidentate chelate with metalloenzymes (e.g., Zinc proteases, Heme iron).

• Pi-Stacking Interactions: The 3-chlorophenyl ring is electron-deficient, facilitating Pi-Pi T-shaped interactions with aromatic residues (Phe, Tyr, Trp) in receptor binding pockets.

• Halogen Bonding: The Chlorine atom at the meta-position can serve as a halogen bond donor to backbone carbonyls in target proteins, increasing potency 5–10 fold compared to the unsubstituted phenyl analog.

Visualization: Synthesis & SAR Logic

Figure 1: Synthetic pathway via Chan-Lam coupling and downstream biological targeting mechanisms.

Handling & Stability (Safety Data)

• Signal Word: Warning

• Hazard Statements:

  • H315: Causes skin irritation.[1]

  • H319: Causes serious eye irritation.[1]

  • H335: May cause respiratory irritation.[1]

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The carboxylic acid moiety is stable, but the compound should be protected from moisture to prevent clumping and hydrate formation.

References

• PubChem. (2025). 1-(3-chlorophenyl)-1H-imidazole-4-carboxylic acid (Compound Summary). National Library of Medicine. [Link]

• Organic Chemistry Portal. (2024). Synthesis of Imidazoles: Recent Literature.[2] (General reference for Chan-Lam and Ullmann imidazole arylation protocols). [Link]

• MDPI Molecules. (2021). Studies towards the Design and Synthesis of Novel 1,5-Diaryl-1H-imidazole-4-carboxylic Acids. (Contextual reference for 1-aryl-imidazole biological activity). [Link]

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• 2. Imidazole synthesis [organic-chemistry.org]

Therapeutic potential of imidazole-4-carboxylic acid analogs in drug discovery

Therapeutic Potential of Imidazole-4-Carboxylic Acid Analogs in Drug Discovery

Executive Summary

The imidazole-4-carboxylic acid scaffold represents a privileged structure in medicinal chemistry, serving as a critical pharmacophore in nucleoside antibiotics, immunosuppressants, and metabolic modulators. Unlike simple imidazole rings which often serve as general acid-base catalysts in enzyme active sites, the 4-carboxylic acid substitution imparts specific electronic and steric properties that mimic purine intermediates (like IMP and GMP). This structural mimicry allows these analogs to interrogate and inhibit enzymes in the de novo purine biosynthesis pathway and activate metabolic sensors like AMPK.

This technical guide analyzes the therapeutic utility of this scaffold, focusing on two high-value axes: Immunosuppression/Antiviral activity (via IMPDH inhibition) and Metabolic Reprogramming (via AMPK activation).

Structural Basis of Bioactivity

The biological potency of imidazole-4-carboxylic acid derivatives stems from their ability to act as transition state analogs or bioisosteres of natural purine precursors.

Feature	Chemical Property	Biological Consequence
C4-Carboxyl/Amide	H-bond donor/acceptor; Planar geometry	Mimics the C6-carbonyl of Inosine/Guanine; critical for binding to IMPDH.
N1-Substitution	Ribosylation site	Allows conversion into nucleoside 5'-monophosphates (active metabolites).
C2/C5-Positions	Steric tolerance	Sites for hydrophobic groups (e.g., arylalkyls) to enhance antiplatelet or antimicrobial activity.

Therapeutic Axis I: Immunosuppression & Antivirals

Key Drug: Mizoribine (Bredinin)

Mizoribine is the archetype of this class. Structurally, it is an imidazole nucleoside (5-hydroxy-1-β-D-ribofuranosyl-imidazole-4-carboxamide). Unlike cytotoxic alkylating agents, Mizoribine acts via a "smart" antimetabolite mechanism.

Mechanism of Action: The IMPDH Blockade

Mizoribine is a prodrug. Upon cell entry, it is phosphorylated by adenosine kinase to Mizoribine-5'-monophosphate (MZB-P). MZB-P acts as a potent transition-state analog inhibitor of Inosine Monophosphate Dehydrogenase (IMPDH) and GMP Synthetase .

• Target: IMPDH (rate-limiting step in de novo Guanine nucleotide synthesis).

• Effect: Depletion of intracellular GTP pools.

• Selectivity: T-cells and B-cells rely heavily on the de novo pathway (unlike other somatic cells which use the salvage pathway), making them selectively vulnerable to Mizoribine.

Pathway Visualization (Graphviz)

Figure 1: Mechanism of Action of Mizoribine. The drug mimics IMP, blocking the conversion to XMP and GMP, selectively arresting lymphocyte proliferation.

Therapeutic Axis II: Metabolic Reprogramming

Key Compound: AICAR (5-Aminoimidazole-4-carboxamide ribonucleotide)[1][2]

AICAR is an intermediate in purine biosynthesis that has found a second life as a pharmacological tool for metabolic diseases (diabetes, obesity) and cancer.

• Mechanism: AICAR is metabolized to ZMP (AICAR monophosphate), which mimics AMP.[2]

• Target: AMP-activated protein kinase (AMPK) .[2][3][4]

• Therapeutic Outcome:

  • Metabolic: Increases fatty acid oxidation, glucose uptake, and mitochondrial biogenesis (mimics exercise).

  • Oncology: Induces S-phase arrest and apoptosis in cancer cells (e.g., glioblastoma, leukemia) by activating p53/p21 axes and inhibiting mTORC1.

Experimental Protocol: Synthesis of Ethyl Imidazole-4-Carboxylate

For researchers aiming to develop novel non-nucleoside analogs (e.g., for antimicrobial or antiplatelet screening), the Ethyl Imidazole-4-Carboxylate scaffold is the primary building block.

Objective: Synthesize the core imidazole-4-carboxylate ring from acyclic precursors. Method: Modified cyclization of acetyl glycine ethyl ester.

Reagents & Equipment

• Glycine, Acetic Anhydride, Ethanol.[5]

• Ethyl Formate, Sodium metal (or NaOEt).

• Potassium Thiocyanate (KSCN).

• Hydrogen Peroxide (30%), HCl.

• Rotary evaporator, Reflux condenser.

Step-by-Step Methodology

• Acetylation of Glycine:

  • Dissolve Glycine (0.3 mol) in water.[5] Add Acetic Anhydride (0.5 mol) dropwise at 20°C.

  • Stir for 2 hours. Cool to 4°C to precipitate Acetyl Glycine . Filter and dry.[5]

  • Validation: Melting point check (206–208°C).

• Esterification:

  • Reflux Acetyl Glycine with Ethanol and catalytic H2SO4 (or acidic resin) for 3 hours.

  • Remove solvent to yield Acetyl Glycine Ethyl Ester .[5]

• Formylation & Cyclization (The Critical Step):

  • React the ester with Ethyl Formate in the presence of Sodium ethoxide (NaOEt) to form the enolate.

  • Add Potassium Thiocyanate (KSCN) and concentrated HCl.[5] Heat to 60°C for 4 hours.

  • Result: Formation of 2-mercapto-4-imidazole formate ethyl ester (thiol intermediate).

  • Observation: Reaction mixture turns yellow/viscous.

• Desulfurization (Oxidative):

  • Dissolve the mercapto-intermediate in dilute acid.

  • Add 30% H2O2 dropwise at 15°C (Exothermic! Control temp < 60°C).

  • Stir for 2 hours. Neutralize with Na2CO3 to pH 7.[5]

  • Purification: Cool to precipitate Ethyl imidazole-4-carboxylate . Recrystallize from water.[5]

Synthesis Workflow (Graphviz)

Figure 2: Synthetic route for the Ethyl Imidazole-4-Carboxylate scaffold.

Future Outlook & Emerging Applications

• Ribavirin Analogs: The 4-carboxamide moiety is being explored in "pseudo-base" designs to create broad-spectrum antivirals that induce lethal mutagenesis in RNA viruses without high cytotoxicity.

• Antiplatelet Agents: 1-Arylalkyl-5-phenylsulfonamino derivatives of imidazole-4-carboxylic acid have shown IC50 values in the low micromolar range against collagen-induced aggregation, targeting the thromboxane pathway.[6]

• Metal-Organic Frameworks (MOFs): The rigid angle of the 4-carboxylic acid makes it an ideal ligand for synthesizing bioactive MOFs for slow-release drug delivery systems.

References

• Mizoribine Mechanism: Turka, L. A., et al. "Guanine ribonucleotide depletion inhibits T cell activation." Journal of Clinical Investigation, 1991. Link

• AICAR & AMPK: Corton, J. M., et al. "5-Aminoimidazole-4-carboxamide ribonucleoside: a specific method for activating AMP-activated protein kinase in intact cells?" European Journal of Biochemistry, 1995. Link

• Synthesis Protocol: "Method for catalytically synthesizing 1H-imidazole-4-carboxylic acid." Google Patents, CN105693619A. Link

• Antiplatelet Derivatives: Hadizadeh, F., et al. "Synthesis and antiplatelet activity of new imidazole-4-carboxylic acid derivatives." Chemical & Pharmaceutical Bulletin, 2005. Link

• Mizoribine Clinical Use: Ishikawa, H. "Mizoribine: mode of action and effects in clinical use." Clinical and Experimental Nephrology, 2002. Link

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• 3. researchgate.net [researchgate.net]
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• 6. researchgate.net [researchgate.net]

The Electronic Influence of the 3-Chlorophenyl Substituent on Imidazole Ring Systems: A Guide for Researchers and Drug Developers

An In-Depth Technical Guide

Introduction: The Imidazole Ring as a Privileged Scaffold

The imidazole ring is a cornerstone of medicinal chemistry, celebrated for its unique electronic properties and its presence in numerous biologically active compounds, including the amino acid histidine and blockbuster drugs.[1][2][3] As a five-membered aromatic heterocycle with two nitrogen atoms, it possesses a delicate balance of features: it is a good hydrogen bond donor and acceptor, it can coordinate with metal ions, and its electronic character can be finely tuned through substitution.[3][4] The biological activity of imidazole-based compounds is largely dictated by these structural and electronic characteristics, which influence everything from membrane permeability to target specificity.[3] This guide provides an in-depth analysis of how a 3-chlorophenyl substituent, a common moiety in drug candidates, modulates the core electronic properties of the imidazole ring, and explores the methodologies used to quantify these effects.

Deconstructing the Electronic Effects of the 3-Chlorophenyl Group

Attaching a 3-chlorophenyl group to the nitrogen of an imidazole ring introduces a predictable, yet significant, electronic perturbation. This influence is a composite of two fundamental electronic effects: the inductive effect and the resonance effect.

Inductive Effect (-I): The Dominant Electron-Withdrawing Force

The primary influence of the chlorine atom is its strong inductive effect (-I). Due to its high electronegativity, chlorine pulls electron density through the sigma (σ) bonds of the phenyl ring.[5][6][7] This withdrawal of σ-electrons makes the entire phenyl ring electron-deficient, and this effect is transmitted to the imidazole ring to which it is attached. The result is a net decrease in the electron density of the imidazole system.

Resonance Effect (+R): A Minor Counter-Current

The chlorine atom also possesses lone pairs of electrons that can be delocalized into the aromatic π-system of the phenyl ring, a phenomenon known as the resonance (or mesomeric) effect (+R).[6] However, for halogens, the electron-withdrawing inductive effect is significantly stronger and outweighs the electron-donating resonance effect.[7] Furthermore, with the chlorine atom at the meta position (position 3), its resonance effect does not extend to the carbon atom attached to the imidazole ring. Therefore, the electronic character of the 3-chlorophenyl substituent is overwhelmingly dominated by its electron-withdrawing inductive effect.

Quantifying the Impact: The Hammett Equation

To move from a qualitative description to a quantitative measure, we turn to the Hammett equation, a cornerstone of physical organic chemistry.[8]

log(K/K₀) = σρ

This equation correlates the reactivity (reaction rates, K) or equilibrium constants of substituted aromatic compounds to a standard (unsubstituted) reaction. The key parameters are:

• σ (Sigma): The substituent constant, which depends only on the specific substituent and its position (meta or para). A positive σ value indicates an electron-withdrawing group, while a negative value signifies an electron-donating group.

• ρ (Rho): The reaction constant, which measures the sensitivity of a particular reaction to substituent effects.[8]

The 3-chloro substituent has a positive Hammett constant (σ_meta), confirming its electron-withdrawing nature. This quantitative data is invaluable for predicting how the substituent will influence chemical properties like acidity/basicity.

Substituent	Hammett Constant (σ_meta)	Hammett Constant (σ_para)	Electronic Nature
-Cl	+0.37	+0.23	Electron-withdrawing
-NO₂	+0.71	+0.78	Strongly Electron-withdrawing
-CH₃	-0.07	-0.17	Electron-donating
-OCH₃	+0.12	-0.27	Donating (para), Withdrawing (meta)
-H	0.00	0.00	Reference
Data sourced from the compilation by McDaniel and Brown.[9]

Consequences for Imidazole Chemistry

The net electron withdrawal from the imidazole ring by the 3-chlorophenyl group has profound and predictable consequences.

• Decreased Basicity (Lower pKa): The most direct consequence is a reduction in the basicity of the imidazole ring. The electron-withdrawing substituent pulls density away from the sp² nitrogen (N-3), making its lone pair less available to accept a proton.[4][10] This results in a lower pKa value compared to unsubstituted imidazole or N-phenylimidazole. This modulation of pKa is critical in drug design, as the ionization state of a molecule at physiological pH (≈7.4) governs its solubility, absorption, and ability to interact with target proteins.[11][12]

• Altered Reactivity: The electron-deficient nature of the substituted imidazole ring makes it less susceptible to electrophilic attack compared to an unsubstituted imidazole. Conversely, the C-2 position, which is inherently electron-poor in imidazoles, may become more susceptible to nucleophilic attack.[10]

Experimental Validation and Characterization

Theoretical principles must be validated through rigorous experimentation. A typical workflow involves the synthesis of the target compound followed by its thorough characterization and the measurement of its physicochemical properties.

Protocol 1: Synthesis via Palladium-Catalyzed N-Arylation

The synthesis of N-aryl imidazoles is commonly achieved through transition metal-catalyzed cross-coupling reactions. Palladium-catalyzed methods are particularly effective for their high efficiency and functional group tolerance.[13][14]

Objective: To synthesize 1-(3-chlorophenyl)-1H-imidazole from imidazole and 1-bromo-3-chlorobenzene.

Materials:

• Imidazole

• 1-bromo-3-chlorobenzene

• Palladium(II) acetate (Pd(OAc)₂)

• Xantphos (or similar phosphine ligand)

• Cesium carbonate (Cs₂CO₃)

• Anhydrous 1,4-dioxane

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask, add imidazole (1.0 mmol), 1-bromo-3-chlorobenzene (1.2 mmol), cesium carbonate (2.0 mmol), palladium(II) acetate (0.05 mmol), and Xantphos (0.1 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent Addition: Add anhydrous 1,4-dioxane (5 mL) via syringe.

• Heating: Heat the reaction mixture to 100-110 °C with vigorous stirring for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove inorganic salts and the catalyst.

• Extraction: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the pure 1-(3-chlorophenyl)-1H-imidazole.

Protocol 2: Characterization via NMR Spectroscopy

NMR spectroscopy is the most powerful tool for unambiguous structure elucidation. The electron-withdrawing effect of the 3-chlorophenyl group will cause a downfield shift (higher ppm) in the signals of the imidazole ring protons compared to unsubstituted imidazole.

Expected ¹H NMR Chemical Shifts (in CDCl₃):

• H2 (Imidazole): ~7.8-8.0 ppm (singlet)

• H4/H5 (Imidazole): ~7.2-7.4 ppm (multiplets)

• Aromatic Protons (Phenyl Ring): ~7.3-7.6 ppm (multiplets)

Note: These are approximate values and can vary based on solvent and concentration.[15][16]

Protocol 3: pKa Determination via Potentiometric Titration

This experiment provides a direct measure of the compound's basicity.

Objective: To determine the pKa of the synthesized 1-(3-chlorophenyl)-1H-imidazole.

Procedure:

• Sample Preparation: Prepare a solution of the compound of known concentration (e.g., 0.01 M) in a mixed solvent system (e.g., 50:50 ethanol:water) to ensure solubility.

• Titration Setup: Place the solution in a jacketed beaker maintained at a constant temperature (e.g., 25 °C). Use a calibrated pH electrode to monitor the pH.

• Titration: Titrate the solution with a standardized solution of a strong acid (e.g., 0.1 M HCl), adding small, precise aliquots.

• Data Collection: Record the pH after each addition of the titrant.

• Analysis: Plot the pH versus the volume of titrant added. The pKa corresponds to the pH at the half-equivalence point (the point where half of the imidazole has been protonated).[11][12]

Computational Chemistry: A Theoretical Lens

Modern drug discovery heavily relies on in silico methods to predict molecular properties and guide synthesis. Density Functional Theory (DFT) is particularly useful for visualizing and quantifying electronic effects.[17][18][19]

Workflow for DFT Analysis (using software like Gaussian or Spartan):

• Geometry Optimization: Build the 3D structure of 1-(3-chlorophenyl)-1H-imidazole and perform a geometry optimization using a suitable basis set (e.g., B3LYP/6-311G).[17][20]

• Molecular Electrostatic Potential (MEP) Mapping: Calculate and visualize the MEP map. This will show the electron density distribution across the molecule. Red regions indicate electron-rich areas (negative potential), while blue regions indicate electron-poor areas (positive potential). The analysis will visually confirm electron withdrawal from the imidazole ring, particularly at the N-3 position.

• Frontier Molecular Orbital (FMO) Analysis: Calculate the energies and shapes of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). The energy gap between HOMO and LUMO provides insights into the molecule's chemical reactivity and stability.[17]

Implications for Drug Design and Development

Understanding the electronic effects of the 3-chlorophenyl substituent is not merely an academic exercise; it has direct, practical implications for drug development professionals.

• Tuning pKa for Optimal Pharmacokinetics: By introducing the 3-chlorophenyl group, a medicinal chemist can intentionally lower the pKa of an imidazole-containing lead compound. This can be a crucial strategy to reduce excessive basicity, which might otherwise lead to poor oral absorption or off-target effects (e.g., hERG channel inhibition).

• Enhancing Target Binding: The modification of the electron density on the imidazole ring directly impacts its ability to form hydrogen bonds and engage in other non-covalent interactions within a protein's active site.[21] An electron-poor ring may be a weaker hydrogen bond acceptor but could engage more favorably in certain π-stacking or dipole-dipole interactions.

• Improving Metabolic Stability: Aromatic rings are often sites of oxidative metabolism by cytochrome P450 enzymes. Making the ring system more electron-deficient through an electron-withdrawing substituent can "harden" the molecule against this metabolic pathway, thereby increasing its half-life and bioavailability.

Conclusion

The 3-chlorophenyl substituent exerts a powerful, predictable, and quantifiable electronic influence on the imidazole ring, primarily through a dominant electron-withdrawing inductive effect. This perturbation decreases the basicity (lowers the pKa) and alters the reactivity of the heterocyclic core. For researchers and drug developers, this understanding is a critical tool. It allows for the rational design of molecules where key properties like solubility, target affinity, and metabolic stability are fine-tuned to achieve a desired therapeutic profile. By combining robust synthetic protocols, precise analytical measurements, and insightful computational modeling, scientists can effectively harness these electronic effects to accelerate the development of novel, imidazole-based therapeutics.

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• Hammett equ
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• 18. Synthesis and computational evaluation of imidazole-based functional materials for applications in sensing and detection: modulating electronic effects for enhanced performance - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. Electronic/substituents influence on imidazole ring donor–acceptor capacities using 1H-imidazo[4,5-f][1,10]phenanthroline frameworks - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 21. Synthesis of Novel Chloro-Benzo [d]imidazole Regioisomers as Selective CB2 Receptor Agonists: Indirect Functional Evaluation and Molecular Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 22. hilarispublisher.com [hilarispublisher.com]

1-(3-chlorophenyl)-1H-imidazole-4-carboxylic acid molecular weight and formula

Abstract

This document provides a comprehensive technical overview of 1-(3-chlorophenyl)-1H-imidazole-4-carboxylic acid, a heterocyclic compound of interest in medicinal chemistry and materials science. The guide details its fundamental physicochemical properties, outlines a representative synthetic methodology, and discusses its analytical characterization. This guide is intended for researchers and professionals in drug development and chemical synthesis, providing foundational data and procedural insights for the application and further investigation of this molecule.

Core Molecular Profile

1-(3-chlorophenyl)-1H-imidazole-4-carboxylic acid is a substituted imidazole derivative. The core structure consists of an imidazole ring, a versatile pharmacophore known for a wide range of biological activities, functionalized with a carboxylic acid group at the 4-position and a 3-chlorophenyl group at the N1 position. The presence of the chlorine atom on the phenyl ring can significantly influence the molecule's electronic properties and metabolic stability, making it a point of interest for structure-activity relationship (SAR) studies.

Physicochemical Properties

A summary of the key molecular identifiers and properties for 1-(3-chlorophenyl)-1H-imidazole-4-carboxylic acid is presented below.

Property	Value	Source(s)
Molecular Formula	C₁₀H₇ClN₂O₂	[1]
Molecular Weight	222.63 g/mol	[2]
CAS Number	114067-96-8	[2]
Monoisotopic Mass	222.0196 Da	[1]
Physical Form	Powder
Predicted XlogP	2.2	[1]
InChI Key	HHWKHAWQTUZKNW-UHFFFAOYSA-N

Structural Representation

Caption: 2D structure of 1-(3-chlorophenyl)-1H-imidazole-4-carboxylic acid.

Synthesis and Manufacturing

While a specific, peer-reviewed synthesis protocol for 1-(3-chlorophenyl)-1H-imidazole-4-carboxylic acid is not prominently available, a general and plausible synthetic route can be constructed based on established methodologies for analogous compounds. The synthesis logically proceeds in two main stages: construction of the core imidazole-4-carboxylate ester, followed by N-arylation and final hydrolysis.

Proposed Synthetic Workflow

The following workflow represents a logical, multi-step synthesis. This approach is based on common organic chemistry reactions for creating heterocyclic systems, such as the one-pot synthesis of imidazole-4-carboxylates followed by a palladium-catalyzed cross-coupling reaction for N-arylation.[3][4]

Sources

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• 2. 1-(3-Chlorophenyl)-1H-imidazole-4-carboxylic acid - [sigmaaldrich.com]
• 3. One-Pot Synthesis of Imidazole-4-Carboxylates by Microwave-Assisted 1,5-Electrocyclization of Azavinyl Azomethine Ylides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biomedres.us [biomedres.us]

Comparison of 1-(3-chlorophenyl) and 1-(4-chlorophenyl) imidazole isomers

Executive Summary: The "Para-Block" Paradigm

In medicinal chemistry and agrochemical design, the distinction between 1-(3-chlorophenyl)-1H-imidazole (Isomer A) and 1-(4-chlorophenyl)-1H-imidazole (Isomer B) is not merely structural—it is functional. While both share the core imidazole pharmacophore essential for heme-iron coordination (e.g., in CYP51 antifungal activity), their metabolic fates and electronic profiles diverge significantly.

This guide analyzes these isomers through three critical lenses:

• Synthetic Regiocontrol: Overcoming N1-arylation challenges via Chan-Lam coupling.

• Electronic Profiling: How Hammett substituent effects (

  vs. ) alter imidazole basicity.

• Metabolic Stability: The "Para-Block" strategy for extending half-life (

  ).

Electronic & Physicochemical Profiling

The position of the chlorine atom on the phenyl ring dictates the electron density available to the imidazole ring. This is quantified using Hammett substituent constants (

), which predict the acidity/basicity of the distal imidazole nitrogen (N3).

Table 1: Comparative Electronic Properties

Feature	1-(3-chlorophenyl) (Meta)	1-(4-chlorophenyl) (Para)	Implication
Hammett Constant ( )			Meta-Cl is more electron-withdrawing.
Electronic Effect	Strong Inductive (-I) only.	Inductive (-I) + Resonance (+R).[1]	Para-Cl allows some back-donation.
Imidazole N3 Basicity	Lower pKa (Less basic).	Higher pKa (More basic).	Para-isomer coordinates Heme-Fe stronger.
Lipophilicity (LogP)	~2.6 - 2.8	~2.6 - 2.8	Similar, but Para packs tighter in crystal lattices.
Metabolic Liability	High (Para-position open).[2]	Low (Para-position blocked).	Critical Differentiator.

Technical Insight: The imidazole N3 nitrogen is the "warhead" for biological activity (binding to the heme iron of CYP enzymes). The meta-chloro substituent, being more strongly electron-withdrawing (

), reduces the electron density at N3 more than the para-chloro ( ). Consequently, 1-(4-chlorophenyl)imidazole is theoretically a stronger ligand for metal coordination.

Synthetic Pathways: The Chan-Lam Coupling[3][4]

Traditional Ullmann coupling requires high heat (

C) and strong bases, often leading to racemization or decomposition. The modern standard for synthesizing these isomers is the Copper(II)-catalyzed Chan-Lam-Evans coupling , which proceeds at room temperature in air.

Reaction Mechanism (Chan-Lam Cycle)[3]

The reaction utilizes aryl boronic acids.[3][4] The mechanism involves a Cu(II) to Cu(III) oxidation state change, facilitated by atmospheric oxygen.

Figure 1: Catalytic cycle of the Chan-Lam coupling for N-arylation of imidazole.

Synthetic Protocol (Bench-Ready)

Reagents:

• Imidazole (1.0 equiv)

• Aryl Boronic Acid (3-Cl or 4-Cl) (1.5 equiv)

• Cu(OAc)

  (1.0 equiv) - Note: Can be catalytic (10-20 mol%) if O2 purge is continuous.

• Pyridine (2.0 equiv)

• DCM (Dichloromethane) or MeOH.

Step-by-Step Workflow:

• Charge: In a round-bottom flask, dissolve Imidazole (68 mg, 1 mmol) and the appropriate Chlorophenylboronic acid (1.5 mmol) in DCM (10 mL).

• Catalyst: Add Cu(OAc)

  (181 mg, 1 mmol) and Pyridine (160 µL, 2 mmol).

• Activation: Attach a drying tube (Drierite) or leave open to air. Stir vigorously at Room Temperature (25°C) for 24 hours. Crucial: The reaction requires O2 to re-oxidize Copper.

• Quench: Filter the blue/green slurry through a pad of Celite to remove copper salts. Wash with MeOH.

• Purification: Concentrate filtrate. Purify via flash column chromatography (SiO2, Hexane:EtOAc gradient).

Yield Expectation:

• 1-(4-chlorophenyl): 75-85% yield.

• 1-(3-chlorophenyl): 70-80% yield. (Slightly lower due to steric/electronic interference during transmetallation).

Pharmacological Implications: Metabolic Stability[5][6][7]

This is the defining difference. In drug discovery, the para-position of a phenyl ring is a "soft spot" for metabolism. Cytochrome P450 enzymes (specifically CYP3A4) prefer to hydroxylate this position.

The "Para-Block" Mechanism

• 1-(3-chlorophenyl) [Meta]: The para-position (C4 on the phenyl ring) is unsubstituted. CYP enzymes can easily insert oxygen here, forming a p-phenol metabolite, which is rapidly conjugated (Glucuronidation) and excreted. Result: Short Half-life.

• 1-(4-chlorophenyl) [Para]: The para-position is occupied by Chlorine. The C-Cl bond is strong and resistant to oxidation. The metabolic "soft spot" is blocked. Result: Extended Half-life.

Figure 2: Metabolic fate divergence. The 4-Cl substituent prevents rapid hydroxylation.

Biological Assay: Microsomal Stability

To verify the "Para-Block" effect, perform the following assay:

• Incubation: Incubate 1 µM of test compound (3-Cl vs 4-Cl isomer) with Human Liver Microsomes (HLM) and NADPH (1 mM) at 37°C.

• Sampling: Aliquot at t = 0, 15, 30, and 60 minutes.

• Quench: Add ice-cold Acetonitrile containing Internal Standard.

• Analysis: LC-MS/MS (MRM mode). Monitor parent ion depletion.

• Calculation: Plot ln(% remaining) vs. time. The slope

  gives .

  • Prediction: The 4-Cl isomer will show <20% depletion at 60 min (High Stability). The 3-Cl isomer will show >50% depletion (Low Stability).

References

• Vantourout, J. C., et al. (2016).[5] "Mechanistic Insight Enables Practical, Scalable, Room Temperature Chan–Lam N-Arylation." The Journal of Organic Chemistry.

• Hutzler, J. M., et al. (2006). "Inhibition of Cytochrome P450 3A4 by a Pyrimidineimidazole: Evidence for Complex Heme Interactions."[6][7] Chemical Research in Toxicology.

• Attia, M. I., et al. (2013). "Synthesis and X-Ray Crystal Structure of (1E)-1-(4-Chlorophenyl)-N-hydroxy-3-(1H-imidazol-1-yl)propan-1-imine." Journal of Chemistry.

• Hansch, C., et al. (1991). "A Survey of Hammett Substituent Constants and Resonance and Field Parameters." Chemical Reviews.

• Qiao, J. X., et al. (2008). "Structure-Activity Relationship Study of Phenylimidazoles as CYP Inhibitors." Bioorganic & Medicinal Chemistry Letters.

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Protocols & Analytical Methods

Synthesis of 1-(3-chlorophenyl)-1H-imidazole-4-carboxylic acid: An Application and Protocol Guide

Introduction

1-(3-chlorophenyl)-1H-imidazole-4-carboxylic acid is a valuable heterocyclic compound, serving as a key structural motif in medicinal chemistry and drug discovery. Its substituted imidazole core is present in a wide array of biologically active molecules. This guide provides a comprehensive overview of a reliable synthetic route to this target compound, designed for researchers and professionals in organic synthesis and drug development. The protocols herein are presented with detailed, step-by-step instructions and an in-depth explanation of the chemical principles and experimental choices, ensuring both reproducibility and a thorough understanding of the synthesis.

Synthetic Strategy Overview

The synthesis of 1-(3-chlorophenyl)-1H-imidazole-4-carboxylic acid is most effectively approached through a three-step linear sequence. This strategy begins with the construction of the imidazole-4-carboxylate core, followed by the introduction of the 3-chlorophenyl substituent at the N-1 position, and concludes with the hydrolysis of the ester to the desired carboxylic acid. This approach allows for the purification of intermediates at each stage, ensuring a high-purity final product.

The chosen synthetic pathway is as follows:

• Step 1: Synthesis of Ethyl Imidazole-4-carboxylate. This initial step involves the formation of the core imidazole heterocycle. A common and effective method starts from ethyl acetamidoacetate, which undergoes cyclization and subsequent desulfurization to yield the target ester.

• Step 2: N-Arylation via Chan-Lam Coupling. The second step is the crucial C-N bond formation to introduce the 3-chlorophenyl group. The Chan-Lam coupling reaction is selected for its mild conditions and broad substrate scope, utilizing a copper catalyst to couple the imidazole with 3-chlorophenylboronic acid.[1][2]

• Step 3: Saponification of the Ester. The final step is the hydrolysis of the ethyl ester to the corresponding carboxylic acid. This is a standard saponification reaction, typically achieved under basic conditions followed by acidification.[3]

The overall synthetic workflow is depicted in the diagram below.

Caption: Overall synthetic workflow for 1-(3-chlorophenyl)-1H-imidazole-4-carboxylic acid.

Detailed Protocols and Methodologies

Step 1: Synthesis of Ethyl Imidazole-4-carboxylate

This procedure is adapted from established methods for the synthesis of imidazole-4-carboxylates from amino acid derivatives.[4][5] The reaction proceeds through the formation of a 2-mercaptoimidazole intermediate, which is then oxidatively desulfurized.

Protocol:

• Formation of 2-mercapto-4-imidazole-ethyl carboxylate:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve ethyl acetamidoacetate in a suitable solvent such as ethanol.

  • Add an equimolar amount of potassium thiocyanate.

  • Slowly add a strong acid (e.g., concentrated hydrochloric acid) and heat the mixture to reflux. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture and neutralize it to precipitate the crude 2-mercapto-4-imidazole-ethyl carboxylate.

  • Filter the solid, wash with cold water, and dry under vacuum.

• Desulfurization to Ethyl Imidazole-4-carboxylate:

  • Suspend the crude 2-mercapto-4-imidazole-ethyl carboxylate in an appropriate solvent (e.g., toluene or aqueous ethanol).[4]

  • Add an oxidizing agent, such as 30% hydrogen peroxide, in the presence of a catalyst (e.g., a tungsten-based catalyst as described in some patents).

  • Heat the reaction mixture. The reaction is typically exothermic and should be controlled carefully.

  • Monitor the reaction by TLC until the starting material is consumed.

  • After cooling, adjust the pH of the solution to 8-9 with a base (e.g., sodium carbonate solution) to precipitate the product.

  • Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel.

Causality and Experimental Choices:

• The use of ethyl acetamidoacetate provides the necessary carbon and nitrogen backbone for the imidazole ring.

• Potassium thiocyanate serves as the source for the sulfur and the second nitrogen atom in the cyclization step.

• Acid catalysis is essential for the cyclization reaction.

• Oxidative desulfurization is a common method to remove the mercapto group and form the desired imidazole. The choice of oxidizing agent and catalyst can influence the reaction efficiency and yield.

Step 2: N-Arylation via Chan-Lam Coupling

The Chan-Lam coupling is a copper-catalyzed cross-coupling of an N-H bond with a boronic acid.[1][6] This method is generally preferred over the traditional Ullmann condensation due to its milder reaction conditions and greater functional group tolerance.[7][8]

Caption: Key components of the Chan-Lam N-arylation reaction.

Protocol:

• To a reaction vessel, add ethyl imidazole-4-carboxylate, 1.2 equivalents of 3-chlorophenylboronic acid, and a catalytic amount of copper(II) acetate (Cu(OAc)₂, typically 5-10 mol%).

• Add a suitable solvent, such as dichloromethane (DCM) or methanol.

• Add a base, such as pyridine or triethylamine (2-3 equivalents), to the mixture.

• Stir the reaction mixture at room temperature under an air atmosphere. The reaction can be gently heated if the room temperature reaction is slow.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with an organic solvent and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain pure ethyl 1-(3-chlorophenyl)-1H-imidazole-4-carboxylate.

Causality and Experimental Choices:

• Catalyst: Copper(II) acetate is a commonly used and effective catalyst for Chan-Lam couplings.[1] The catalytic cycle is believed to involve a Cu(III) intermediate.

• Boronic Acid: Phenylboronic acids are stable, commercially available, and generally less toxic than other organometallic reagents.

• Base: The base is crucial for the deprotonation of the imidazole N-H and facilitates the transmetalation step in the catalytic cycle.

• Solvent and Atmosphere: The reaction is often tolerant of air and moisture, making it experimentally convenient.

Step 3: Saponification to 1-(3-chlorophenyl)-1H-imidazole-4-carboxylic acid

The final step is a straightforward hydrolysis of the ethyl ester to the carboxylic acid.[3][9]

Protocol:

• Dissolve the ethyl 1-(3-chlorophenyl)-1H-imidazole-4-carboxylate in a mixture of ethanol and water.

• Add an excess of a strong base, such as potassium hydroxide (KOH) or sodium hydroxide (NaOH) (typically 2-3 equivalents).

• Heat the mixture to reflux and stir until the ester is completely consumed, as monitored by TLC.

• Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with a non-polar organic solvent (e.g., diethyl ether) to remove any non-acidic impurities.

• Cool the aqueous layer in an ice bath and carefully acidify with a strong acid (e.g., 1M HCl) to a pH of approximately 3-4.

• The carboxylic acid product will precipitate out of the solution.

• Collect the solid by filtration, wash with cold water, and dry under vacuum to yield the final product, 1-(3-chlorophenyl)-1H-imidazole-4-carboxylic acid.

Causality and Experimental Choices:

• Base: A strong base is required to hydrolyze the ester. The reaction is essentially irreversible as the carboxylate salt is formed.[3]

• Acidification: Careful acidification is necessary to protonate the carboxylate salt and precipitate the desired carboxylic acid product.

Quantitative Data Summary

The following table provides representative data for each step of the synthesis, based on literature values for similar transformations. Actual yields may vary depending on the specific reaction conditions and scale.

Step	Reaction	Starting Materials	Key Reagents	Typical Yield (%)
1	Imidazole-4-carboxylate Synthesis	Ethyl acetamidoacetate	Potassium thiocyanate, H₂O₂	60-75
2	Chan-Lam N-Arylation	Ethyl imidazole-4-carboxylate, 3-chlorophenylboronic acid	Cu(OAc)₂, Pyridine	70-85
3	Saponification	Ethyl 1-(3-chlorophenyl)-1H-imidazole-4-carboxylate	KOH or NaOH	>90

Conclusion

The synthetic route detailed in this application note provides a robust and reproducible method for the preparation of 1-(3-chlorophenyl)-1H-imidazole-4-carboxylic acid. By breaking down the synthesis into three manageable steps—imidazole core formation, N-arylation, and ester hydrolysis—researchers can achieve high yields and purity of the final compound. The use of modern synthetic methods like the Chan-Lam coupling enhances the efficiency and mildness of the overall process. This guide serves as a valuable resource for scientists engaged in the synthesis of complex heterocyclic molecules for pharmaceutical and materials science applications.

References

• LookChem. (n.d.). Prepartion of Ethyl imidazole-4-carboxylate. Chempedia. Retrieved February 21, 2026, from [Link]

• Molecules. (2021, October 14). Studies towards the Design and Synthesis of Novel 1,5-Diaryl-1H-imidazole-4-carboxylic Acids and 1,5-Diaryl-1H-imidazole-4-carbohydrazides as Host LEDGF/p75 and HIV-1 Integrase Interaction Inhibitors. MDPI. Retrieved February 21, 2026, from [Link]

• ChemBK. (2024, April 9). Methyl 1H-Imidazole-4-Carboxylate. Retrieved February 21, 2026, from [Link]

• Preti, L., et al. (n.d.). One-Pot Synthesis of Imidazole-4-Carboxylates by Microwave-Assisted 1,5-Electrocyclization of Azavinyl Azomethine Ylides. PMC. Retrieved February 21, 2026, from [Link]

• Molecules. (2021, October 14). Studies towards the Design and Synthesis of Novel 1,5-Diaryl-1H-imidazole-4-carboxylic Acids and 1,5-Diaryl-1H-imidazole-4-carbohydrazides as Host LEDGF/p75 and HIV-1 Integrase Interaction Inhibitors. PMC. Retrieved February 21, 2026, from [Link]

• The Journal of Organic Chemistry. (n.d.). A Novel Synthesis of Methyl 1,5-Disubstituted Imidazole-4-carboxylates Using 3-Bromo-2-isocyanoacrylates (BICA). ACS Publications. Retrieved February 21, 2026, from [Link]

• PubMed. (2021, October 14). Studies towards the Design and Synthesis of Novel 1,5-Diaryl-1 H-imidazole-4-carboxylic Acids and 1,5-Diaryl-1 H-imidazole-4-carbohydrazides as Host LEDGF/p75 and HIV-1 Integrase Interaction Inhibitors. Retrieved February 21, 2026, from [Link]

• Google Patents. (n.d.). CN105693619A - Method for catalytically synthesizing 1H-imidazole-4-carboxylic acid through inorganic-salt composite catalyst.

• ResearchGate. (2004, April 15). Synthesis of imidazole-4-carboxylic acids via solid-phase bound 3- N, N-(dimethylamino)-2-isocyanoacrylate. Retrieved February 21, 2026, from [Link]

• PMC. (n.d.). Cu-Catalyzed Chan-Evans-Lam Coupling reactions of 2-Nitroimidazole with Aryl boronic acids: An effort toward new bioactive agents against S. pneumoniae. Retrieved February 21, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Chan-Lam Coupling. Retrieved February 21, 2026, from [Link]

• PubMed. (2022, August 3). Cu-Catalyzed Chan-Evans-Lam Coupling Reactions of 2-Nitroimidazole with Aryl Boronic Acids: An Effort toward New Bioactive Agents against S. pneumoniae. Retrieved February 21, 2026, from [Link]

• Arbopharm. (n.d.). Cas No. 17325-26-7 Methyl 4-imidazolecarboxylate. Retrieved February 21, 2026, from [Link]

• MySkinRecipes. (n.d.). Methyl 4-imidazolecarboxylate. Retrieved February 21, 2026, from [Link]

• ResearchGate. (n.d.). Chen‐Lam‐Evans coupling of imidazole and boronic acid using catalysts 1–4. Retrieved February 21, 2026, from [Link]

• Royal Society of Chemistry. (2015, October 16). A quick Chan-Lam C-N and C-S cross coupling at room temperature in presence of square pyramidal [Cu(DMAP)4I]I as catalyst. Retrieved February 21, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved February 21, 2026, from [Link]

• Google Patents. (n.d.). CN102643237A - Method for preparing 1H-imidazole-4-formic acid.
• Google Patents. (n.d.). CN102643237B - Method for preparing 1H-imidazole-4-formic acid.

• Wikipedia. (n.d.). Ullmann reaction. Retrieved February 21, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Imidazole synthesis. Retrieved February 21, 2026, from [Link]

• MDPI. (2024, April 13). Substitution Effects in Aryl Halides and Amides into the Reaction Mechanism of Ullmann-Type Coupling Reactions. Retrieved February 21, 2026, from [Link]

• MIT Open Access Articles. (n.d.). Completely N[superscript 1]-Selective Palladium- Catalyzed Arylation of Unsymmetric Imidazoles: Application to the Synthesis of Nilotinib. Retrieved February 21, 2026, from [Link]

• PMC. (n.d.). A Novel Insight into the Ullmann Homocoupling Reactions Performed in Heterogeneous Catalytic Systems. Retrieved February 21, 2026, from [Link]

• Science of Synthesis. (n.d.). Synthesis from Carboxylic Acid Derivatives. Retrieved February 21, 2026, from [Link]

• PubChem. (n.d.). 1-(3-chlorophenyl)-1h-imidazole-4-carboxylic acid. Retrieved February 21, 2026, from [Link]

• Asian Journal of Chemistry. (n.d.). One-Pot Synthesis of Imidazole Derivatives Under Solvent-Free Condition. Retrieved February 21, 2026, from [Link]

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One-Pot Synthesis of N-arylated Imidazole-4-Carboxylic Acid Derivatives: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-arylated imidazole-4-carboxylic acid derivatives represent a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents. This application note provides a comprehensive guide to a highly efficient, one-pot, multicomponent synthesis of these valuable compounds. The featured protocol leverages a microwave-assisted 1,5-electrocyclization of azavinyl azomethine ylides, offering significant advantages in terms of reaction time, yield, and operational simplicity over traditional multi-step approaches. This document furnishes a detailed experimental protocol, mechanistic insights, and a discussion of the underlying chemical principles to empower researchers in the rapid and reliable synthesis of libraries of N-arylated imidazole-4-carboxylic acid derivatives for drug discovery and development.

Introduction

The imidazole ring is a cornerstone of many biologically active molecules, including natural products and synthetic drugs. When substituted with an aryl group at the N-1 position and a carboxylic acid moiety at the C-4 position, the resulting N-arylated imidazole-4-carboxylic acid framework exhibits a broad spectrum of pharmacological activities. The traditional synthesis of these compounds often involves multiple, discrete steps: formation of the imidazole core, followed by a separate N-arylation reaction, and potentially ester hydrolysis. These multi-step sequences can be time-consuming, resource-intensive, and may result in lower overall yields.

To address these limitations, one-pot synthetic strategies have emerged as a powerful tool in modern organic chemistry. By combining multiple reaction steps into a single, uninterrupted sequence, these methods enhance efficiency, reduce waste, and streamline the synthetic process. This guide focuses on a robust one-pot methodology for the synthesis of N-arylated imidazole-4-carboxylic acid derivatives, making this important class of molecules more accessible to the research community.

Reaction Mechanism and Key Considerations

The cornerstone of the presented one-pot protocol is the microwave-assisted 1,5-electrocyclization of an in-situ generated azavinyl azomethine ylide.[1][2] This elegant reaction cascade efficiently constructs the desired N-arylated imidazole-4-carboxylate core from simple, readily available starting materials.

The reaction proceeds through the following key steps:

• Formation of a Hydrazone: The synthesis initiates with the reaction of a 1,2-diaza-1,3-diene with a primary aromatic amine to form a hydrazone intermediate. This step is typically rapid and proceeds under mild conditions.

• Generation of the Azavinyl Azomethine Ylide: In the presence of an aldehyde and facilitated by microwave irradiation, the hydrazone undergoes a condensation reaction to form a conjugated azavinyl azomethine ylide. The microwave energy is crucial for accelerating this transformation and promoting the subsequent cyclization.

• 1,5-Electrocyclization: The highly reactive azavinyl azomethine ylide then undergoes a thermally allowed 1,5-electrocyclization. This pericyclic reaction forms the five-membered imidazole ring with high regioselectivity.

• Aromatization: The resulting dihydropyrazole intermediate readily aromatizes to the stable imidazole ring system, yielding the desired N-arylated imidazole-4-carboxylate.

This one-pot approach allows for the modulation of substituents at three key positions of the imidazole ring (N-1, C-2, and C-5) by simply varying the starting primary amine, aldehyde, and 1,2-diaza-1,3-diene, respectively.[1][2]

Experimental Workflow Diagram

Caption: Workflow for the one-pot synthesis.

Detailed Experimental Protocol

This protocol is adapted from the microwave-assisted synthesis of 3-aryl-imidazole-4-carboxylates.[1][2]

Materials:

• Ethyl 2-chloro-3-hydrazono-2-butenoate (a 1,2-diaza-1,3-diene precursor)

• Substituted aniline (e.g., aniline, p-toluidine, p-anisidine)

• Paraformaldehyde or other aldehydes

• Anhydrous toluene or another suitable high-boiling solvent

• Microwave reactor vials (10 mL) with stir bars

• Standard laboratory glassware

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• Reagent Preparation: In a 10 mL microwave reactor vial equipped with a magnetic stir bar, add the 1,2-diaza-1,3-diene (1.0 mmol), the primary aromatic amine (1.1 mmol), and the aldehyde (1.5 mmol).

• Solvent Addition: Add anhydrous toluene (5 mL) to the vial.

• Reaction Setup: Seal the vial securely with a cap.

• Microwave Irradiation: Place the vial in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 120-150 °C) for a specified time (e.g., 15-30 minutes). The optimal temperature and time should be determined for each specific substrate combination.

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or LC-MS.

• Work-up: After the reaction is complete, allow the vial to cool to room temperature. The reaction mixture can be directly concentrated under reduced pressure.

• Purification: The crude product is then purified by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-arylated imidazole-4-carboxylate.

Data Presentation: Representative Examples

The following table summarizes typical results for the one-pot synthesis of various N-arylated imidazole-4-carboxylates.

Entry	Aromatic Amine	Aldehyde	Product	Yield (%)
1	Aniline	Paraformaldehyde	Ethyl 1-phenyl-1H-imidazole-4-carboxylate	80
2	p-Toluidine	Paraformaldehyde	Ethyl 1-(p-tolyl)-1H-imidazole-4-carboxylate	85
3	p-Anisidine	Paraformaldehyde	Ethyl 1-(4-methoxyphenyl)-1H-imidazole-4-carboxylate	82
4	Aniline	Benzaldehyde	Ethyl 2,1-diphenyl-1H-imidazole-4-carboxylate	75

Yields are based on isolated product after column chromatography and are representative examples from the literature.[1][2]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or no product formation	Insufficient microwave power or temperature.	Increase the reaction temperature or irradiation time. Ensure the microwave is functioning correctly.
Decomposition of starting materials or product.	Lower the reaction temperature. Screen different solvents.
Inactive reagents.	Use freshly distilled or purified starting materials. Ensure the use of anhydrous solvent.
Formation of multiple byproducts	Side reactions due to excessive heat or time.	Optimize the reaction time and temperature.
Impure starting materials.	Purify the starting materials before use.
Difficulty in purification	Co-eluting impurities.	Optimize the chromatography conditions (e.g., different solvent system, different type of silica gel).
Product instability on silica gel.	Consider alternative purification methods such as crystallization or preparative HPLC.

Alternative Synthetic Strategies

While the one-pot microwave-assisted method is highly efficient, it is valuable for researchers to be aware of alternative synthetic routes.

• Traditional Multi-Step Synthesis: This involves the initial construction of the imidazole-4-carboxylic acid ester, often via methods like the Van Leusen imidazole synthesis, followed by a separate N-arylation step.[3][4] The N-arylation is typically achieved through a copper-catalyzed Ullmann condensation or a palladium-catalyzed Buchwald-Hartwig amination.[5][6] While reliable, this approach is more time-consuming.

• Solid-Phase Synthesis: For the generation of compound libraries, solid-phase synthesis can be a powerful tool. Imidazole-4-carboxylic acids can be synthesized on a solid support, which facilitates purification by simple filtration and washing.[7]

Conclusion

The one-pot, microwave-assisted synthesis of N-arylated imidazole-4-carboxylic acid derivatives offers a rapid, efficient, and versatile route to this important class of compounds. By understanding the underlying reaction mechanism and having access to a detailed experimental protocol, researchers can significantly accelerate their drug discovery and development efforts. This application note provides the necessary foundation for the successful implementation of this powerful synthetic methodology.

References

• Preti, L., et al. (2010). One-Pot Synthesis of Imidazole-4-Carboxylates by Microwave-Assisted 1,5-Electrocyclization of Azavinyl Azomethine Ylides. European Journal of Organic Chemistry, 2010(22), 4238-4245. [Link]

• Dörner, S., & Kunz, H. (2004). Synthesis of imidazole-4-carboxylic acids via solid-phase bound 3-N,N-(dimethylamino)-2-isocyanoacrylate. Tetrahedron Letters, 45(16), 3169-3172. [Link]

• Preti, L., et al. (2010). One-Pot Synthesis of Imidazole-4-Carboxylates by Microwave-Assisted 1,5-Electrocyclization of Azavinyl Azomethine Ylides. PubMed, PMC2923480. [Link]

• Rashamuse, J., et al. (2020). Synthesis of Imidazole-Based Medicinal Molecules Utilizing the van Leusen Imidazole Synthesis. Molecules, 25(5), 1144. [Link]

• Preti, L., et al. (2010). One-Pot Synthesis of Imidazole-4-Carboxylates by Microwave-Assisted 1,5-Electrocyclization of Azavinyl Azomethine Ylides. Europe PMC. [Link]

• Chen, H., et al. (2019). One-Pot NBS-Promoted Synthesis of Imidazoles and Thiazoles from Ethylarenes in Water. Molecules, 24(5), 918. [Link]

• DeAngelis, A., et al. (2013). Synthesis of Polycyclic Imidazoles via α-C–H/N–H Annulation of Alicyclic Amines. Organic Letters, 15(19), 5032-5035. [Link]

• Karimi-Jaberi, Z., & Barekat, M. (2013). One-pot synthesis of tri- and tetra-substituted imidazoles using sodium dihydrogen phosphate under solvent-free conditions. Scientia Iranica, 20(3), 609-613. [Link]

• Kumar, S., et al. (2018). Tandem copper catalyzed regioselective N-arylation–amidation: synthesis of angularly fused dihydroimidazoquinazolinones and the anticancer agent TIC10/ONC201. Organic & Biomolecular Chemistry, 16(43), 8295-8300. [Link]

• Bhat, S. U., et al. (2016). One Pot Synthesis of Tetra-substituted Imidazole Derivatives by Condensation Reaction Using Zeolite H- ZSM 22 as a Heterogeneous Solid Acid Catalyst. International Research Journal of Pure and Applied Chemistry, 11(1), 1-10. [Link]

• Van Leusen, A. M., et al. (1977). The van Leusen imidazole synthesis. The Journal of Organic Chemistry, 42(7), 1153-1159. [Link]

• Hogendorf, A. S., et al. (2017). Low-basicity 5-HT 7 Receptor Agonists Synthesized Using the van Leusen Multicomponent Protocol. ACS Medicinal Chemistry Letters, 8(11), 1194-1198. [Link]

• Rush, J. R., et al. (2007). Parallel Synthesis of an Imidazole-4,5-dicarboxamide Library Bearing Amino Acid Esters and Alkanamines. Journal of Combinatorial Chemistry, 9(4), 611-619. [Link]

• Kumar, V., et al. (2017). One-pot synthesis of a new imidazole-5-carboxylic acid derivative via heterocyclization... MedCrave, 2(4). [Link]

• Organic Chemistry Portal. Van Leusen Imidazole Synthesis. Organic Chemistry Portal. [Link]

• Zhang, Y., et al. (2012). One-Pot Synthesis of Imidazole Derivatives Under Solvent-Free Condition. Asian Journal of Chemistry, 24(10), 4611-4614. [Link]

• Reddy, K. I., et al. (2017). Ethyl Imidazole-1-Carboxylate as a Novel Carbonylating Agent for the Synthesis of 1,2,4-Oxadiazol-5(4H)-Ones and Evaluation of their Anti-Mycobacterial Activity. Organic Chemistry: An Indian Journal, 13(1), 113. [Link]

• Mityanov, V. S., et al. (2022). Functionalization of imidazole N-oxide: a recent discovery in organic transformations. Beilstein Journal of Organic Chemistry, 18, 1598-1628. [Link]

• Haydar, G., et al. (2020). Synthesis of N-Arylimidazole Derivatives From Imidazole and Arylhalides in the Presence of Recoverable Pd/AlO(OH) NPs. Biomedical Journal of Scientific & Technical Research, 27(4). [Link]

• González-Vera, J. A., et al. (2022). Influence of Steric Effect on the Pseudo-Multicomponent Synthesis of N-Aroylmethyl-4-Arylimidazoles. Molecules, 27(4), 1222. [Link]

• Daugulis, O., et al. (2009). C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Imidazoles via Regioselective Sequential Arylation of All Three C–H Bonds and Regioselective N-Alkylation Enabled by SEM-Group Transposition. Journal of the American Chemical Society, 131(33), 11904-11913. [Link]

• Khan, M. N., et al. (2014). Imidazole as organocatalyst for multicomponent reactions: diversity oriented synthesis of functionalized hetero- and carbocycles using in situ-generated benzylidenemalononitrile derivatives. RSC Advances, 4(8), 3732-3741. [Link]

• Gaikwad, S., et al. (2025). Synthesis and Antiplatelet Activity of New Imidazole-4-Carboxylic Acid Derivatives. Archiv der Pharmazie. [Link]

Sources

• 1. One-Pot Synthesis of Imidazole-4-Carboxylates by Microwave-Assisted 1,5-Electrocyclization of Azavinyl Azomethine Ylides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. One-Pot Synthesis of Imidazole-4-Carboxylates by Microwave-Assisted 1,5-Electrocyclization of Azavinyl Azomethine Ylides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of Imidazole-Based Medicinal Molecules Utilizing the van Leusen Imidazole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Van Leusen Imidazole Synthesis [organic-chemistry.org]
• 5. Synthesis of substituted N-heterocycles by N-arylation [organic-chemistry.org]
• 6. biomedres.us [biomedres.us]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Imidazole-4-Carboxylic Acid Synthesis via Ester Hydrolysis

Welcome to the technical support center for the synthesis of imidazole-4-carboxylic acid and its derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize the hydrolysis of imidazole-4-carboxylic acid ester precursors. Here, we address common challenges and provide in-depth, evidence-based solutions to enhance your reaction yields and product purity.

Introduction: The Chemistry of Imidazole Ester Hydrolysis

The hydrolysis of an ester to a carboxylic acid is a fundamental transformation in organic synthesis. When applied to heterocyclic systems like imidazole, this reaction is crucial for accessing key intermediates in pharmaceutical development. Imidazole-4-carboxylic acid, for instance, serves as a vital building block for a range of biologically active molecules.[1][2][3] The process, most commonly a saponification reaction, involves the nucleophilic attack of a hydroxide ion on the ester's carbonyl carbon.[4] While seemingly straightforward, the unique electronic properties of the imidazole ring can introduce complexities that require careful consideration of reaction parameters to achieve optimal outcomes.

This guide will delve into the mechanistic nuances, potential pitfalls, and strategic optimizations for this important synthetic step.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Category 1: Reaction Conditions & Reagent Selection

Question 1: I'm observing low yields in the hydrolysis of my ethyl imidazole-4-carboxylate. What are the most critical factors to investigate?

Answer: Low yields in the hydrolysis of ethyl imidazole-4-carboxylate are a common issue that can often be resolved by systematically evaluating several key reaction parameters.

• Choice of Base and Stoichiometry: The most prevalent method for this transformation is base-catalyzed hydrolysis (saponification).[4] While sodium hydroxide (NaOH) and potassium hydroxide (KOH) are commonly used, the choice and, more importantly, the amount of base are critical. Insufficient base will lead to incomplete reaction, while a large excess, especially at elevated temperatures, can potentially promote side reactions. A good starting point is to use 1.5 to 3 equivalents of base. Some stubborn esters may require more.[5]

• Solvent System: The solvent plays a crucial role in ensuring the solubility of both the ester starting material and the hydroxide salt. A mixture of water and a miscible organic co-solvent such as tetrahydrofuran (THF), methanol, or ethanol is often employed. A 1:1 mixture of THF and water is a common and effective choice.[5]

• Reaction Temperature and Time: While some ester hydrolyses proceed at room temperature, others require heating to achieve a reasonable reaction rate.[6] For ethyl imidazole-4-carboxylate, temperatures ranging from room temperature to reflux may be necessary.[5][7] It is crucial to monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the optimal reaction time and avoid potential degradation of the product with prolonged heating.[6]

• Work-up Procedure: The isolation of imidazole-4-carboxylic acid is highly dependent on its amphoteric nature, meaning it can act as both an acid and a base.[8][9] After the hydrolysis is complete, the reaction mixture will be basic, and the product will exist as the carboxylate salt. To isolate the carboxylic acid, the mixture must be carefully acidified. The pH at which the product precipitates is critical. Adjusting the pH to around 1 with an acid like hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) is a common practice to ensure complete protonation and precipitation of the product.[7]

Question 2: Can I use acid-catalyzed hydrolysis instead of base-catalyzed saponification?

Answer: While acid-catalyzed hydrolysis is a valid method for ester cleavage, it is generally less preferred for imidazole-containing esters for a few key reasons.

• Equilibrium Considerations: Acid-catalyzed hydrolysis is a reversible reaction.[4][10] To drive the reaction to completion, a large excess of water is required, and in some cases, the alcohol byproduct may need to be removed as it forms.[4]

• Imidazole Ring Protonation: The imidazole ring is basic and will be protonated under acidic conditions.[9][11] This protonation can decrease the reactivity of the ester towards nucleophilic attack by water.

• Potential for Side Reactions: Strongly acidic conditions, especially at elevated temperatures, can sometimes lead to undesired side reactions or degradation of the imidazole ring.

Base-catalyzed hydrolysis, or saponification, is generally more efficient because the final step, the deprotonation of the carboxylic acid by the base, is essentially irreversible and drives the reaction to completion.[4]

Question 3: My starting ester is poorly soluble in the reaction mixture. How can I improve this?

Answer: Poor solubility is a frequent hurdle that can significantly slow down the reaction rate. Here are some strategies to address this:

• Optimize the Co-solvent: Experiment with different water-miscible organic co-solvents. Dioxane, dimethoxyethane (DME), or even aprotic polar solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) can be effective, although their higher boiling points may require adjustments to the work-up procedure.

• Phase-Transfer Catalysis: For biphasic systems where the ester is soluble in an organic solvent and the base is in an aqueous phase, a phase-transfer catalyst (PTC) like tetrabutylammonium bromide (TBAB) or benzyltriethylammonium chloride (BTEAC) can be employed. The PTC facilitates the transport of the hydroxide ion into the organic phase, accelerating the reaction.

• Increase Temperature: Gently warming the reaction mixture can often improve the solubility of the starting material. However, this should be done cautiously while monitoring for any potential product degradation.

Category 2: Side Reactions & Impurity Profile

Question 4: I'm observing an unknown impurity in my final product. What are the likely side reactions during the hydrolysis of imidazole-4-carboxylate esters?

Answer: The presence of impurities can often be traced back to specific side reactions. Here are some common possibilities:

• Incomplete Hydrolysis: The most common "impurity" is often the unreacted starting material or partially hydrolyzed intermediates, especially in the case of di-esters.[6] This is typically due to insufficient reaction time, temperature, or amount of base.

• Decarboxylation: While generally stable, the imidazole-4-carboxylic acid product can undergo decarboxylation under harsh conditions (e.g., excessively high temperatures or very strong acid/base concentrations). This would result in the formation of imidazole.

• Ring Opening: The imidazole ring is generally robust, but under extreme pH and temperature conditions, hydrolytic cleavage of the ring can occur, leading to a complex mixture of degradation products.[12]

• Reactions with Co-solvents: If using alcoholic co-solvents like methanol or ethanol at elevated temperatures, there is a small possibility of transesterification, although this is less likely in the presence of a large excess of water and hydroxide.

Question 5: How can I effectively monitor the reaction to minimize the formation of impurities?

Answer: Careful reaction monitoring is key to achieving high purity.

• Chromatographic Methods: TLC is a quick and effective way to monitor the disappearance of the starting ester and the appearance of the product. HPLC provides a more quantitative assessment of the reaction progress and can help detect the formation of even minor impurities.[6]

• Sampling and Quenching: Periodically take small aliquots from the reaction mixture, quench them with acid, and analyze them by TLC or HPLC. This will give you a clear picture of the reaction's progress over time.

Experimental Protocols & Data

Optimized Protocol for the Hydrolysis of Ethyl Imidazole-4-Carboxylate

This protocol provides a reliable starting point for the saponification of ethyl imidazole-4-carboxylate.

Materials:

• Ethyl imidazole-4-carboxylate

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Tetrahydrofuran (THF)

• Deionized water

• Hydrochloric acid (HCl), concentrated or 6N

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer, dissolve ethyl imidazole-4-carboxylate (1 equivalent) in a 1:1 mixture of THF and water.

• Addition of Base: Add NaOH or KOH (2-3 equivalents) to the solution.

• Reaction: Stir the mixture at room temperature or heat to reflux (typically 50-70 °C) while monitoring the reaction progress by TLC or HPLC.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • If THF was used, remove it under reduced pressure.

  • Cool the remaining aqueous solution in an ice bath.

  • Slowly add HCl to adjust the pH to approximately 1.[7]

• Isolation:

  • The imidazole-4-carboxylic acid will precipitate out of the solution.

  • Collect the solid by filtration.

  • Wash the solid with cold deionized water to remove any inorganic salts.

  • Dry the product under vacuum to obtain the final imidazole-4-carboxylic acid.

Parameter	Recommended Range	Rationale
Base	NaOH, KOH	Strong bases that effectively drive the reaction to completion.
Base Equivalents	1.5 - 3.0	Ensures complete hydrolysis without excessive harshness.
Solvent	1:1 THF/Water	Good solubility for both ester and hydroxide.
Temperature	Room Temp. to 70 °C	Balances reaction rate with potential for degradation.
Final pH	~1	Ensures complete protonation and precipitation of the product.

Visualizing the Workflow

The following diagram illustrates the general workflow for the hydrolysis and isolation of imidazole-4-carboxylic acid.

Caption: General workflow for the hydrolysis of imidazole-4-carboxylic acid esters.

Mechanistic Insights

Understanding the reaction mechanism is crucial for effective troubleshooting. The base-catalyzed hydrolysis of an ester proceeds through a nucleophilic acyl substitution pathway.

Caption: Simplified mechanism of base-catalyzed ester hydrolysis (saponification).

References

• Bender, M. L., & Turnquest, B. W. (1957). The Imidazole-Catalyzed Hydrolysis of p-Nitrophenyl Acetate. Journal of the American Chemical Society, 79(7), 1652–1655. [Link]

• Bruice, T. C., & Schmir, G. L. (1957). The Influence of an Imidazole Group in the Intramolecular Catalysis of Ester Hydrolysis. Journal of the American Chemical Society, 79(7), 1663–1667. [Link]

• Chemistry Steps. (2020, February 22). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. [Link]

• Dalal Institute. Hydrolysis of Esters and Amides. [Link]

• Jencks, W. P. (1969). Catalysis in Chemistry and Enzymology. McGraw-Hill.
• Kirby, A. J. (1996). The Hydrolysis of Esters. Ester-Mediated Hydrolysis and Transesterification.

• LookChem. Prepartion of Ethyl imidazole-4-carboxylate. [Link]

• PubChem. Imidazole-4-carboxylic acid. National Center for Biotechnology Information. [Link]

• University of Calgary. Hydrolysis of Esters. [Link]

Sources

• 1. Parallel Synthesis of an Imidazole-4,5-dicarboxamide Library Bearing Amino Acid Esters and Alkanamines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pure-synth.com [pure-synth.com]
• 3. tsijournals.com [tsijournals.com]
• 4. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 5. reddit.com [reddit.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 1H-Imidazole-4-carboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 8. ijpsjournal.com [ijpsjournal.com]
• 9. Synthesis, Reactions and Medicinal Uses of Imidazole | Pharmaguideline [pharmaguideline.com]
• 10. dalalinstitute.com [dalalinstitute.com]
• 11. Thieme E-Books & E-Journals [thieme-connect.de]
• 12. pubs.acs.org [pubs.acs.org]

Troubleshooting decarboxylation side reactions in imidazole acid synthesis

Technical Support Center: Imidazole Acid Synthesis Topic: Troubleshooting Decarboxylation Side Reactions Ticket ID: #IMD-DEC-404 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

Synthesizing imidazole carboxylic acids (e.g., imidazole-4-carboxylic acid) is deceptive. The structures appear simple, but they possess a "self-destruct" mechanism: decarboxylation.[1] This reaction is thermodynamically driven by the formation of CO₂ and kinetically accessible due to the electron-rich imidazole ring, which can stabilize the developing negative charge (ylide-like intermediate) during the transition state.

This guide moves beyond standard protocols to address the why and how of preventing this side reaction during synthesis and isolation.

Tier 1: Rapid Diagnostics (The "Why is my yield low?" Phase)

Q1: My reaction mixture is bubbling vigorously at 80°C, but I haven't added any gas-generating reagents. Is this normal?

A: No. You are witnessing thermal decarboxylation.[1][2][3] The Mechanism: Imidazole carboxylic acids are amphoteric. In solution, they often exist as zwitterions. At elevated temperatures, particularly in acidic media, the protonated imidazole ring acts as an electron sink. The carboxylate group donates electrons into the ring, expelling CO₂.[1] This is analogous to the Hammick reaction seen in picolinic acids.

Immediate Action:

• Stop Heating: Cool the reaction to <40°C immediately.

• Check pH: If the pH is <3 (acidic), the rate of decarboxylation increases exponentially with temperature.

• Ventilation: Ensure the vessel is vented; pressure buildup from CO₂ can be dangerous.

Q2: I hydrolyzed the ester, but after workup, I recovered the parent imidazole (decarboxylated product) instead of the acid.

A: This usually happens during the hydrolysis or the acidification step.[1]

• Scenario A (Base Hydrolysis): If you used strong base (NaOH/KOH) and high heat (>100°C), you likely degraded the intermediate.

• Scenario B (Acid Workup): You successfully made the salt, but when you acidified to precipitate the product, the heat of neutralization (exotherm) spiked the local temperature, triggering decarboxylation in the newly formed acidic environment.

Tier 2: Reaction Optimization (The "How do I stop it?" Phase)

Q3: What are the safe operating windows for hydrolysis?

A: You must trade thermal energy for time or chemical potential. Avoid refluxing in aqueous acid.

Parameter	Standard Protocol (Risky)	Optimized Protocol (Safe)
Reagent	6M HCl, Reflux	LiOH (2-3 eq) in THF/H₂O (1:1)
Temperature	100°C	25°C - 40°C
Time	2-4 Hours	12-18 Hours
Acidification	Rapid addition of conc. HCl	Slow addition of 1M HCl at 0°C

Q4: Can transition metals in my starting material affect stability?

A: Yes. Trace metals (Cu, Fe) from previous coupling steps (e.g., Ullmann or Buchwald) can catalyze decarboxylation by coordinating to the imidazole nitrogen and lowering the activation energy for CO₂ loss.

• Protocol: Perform a metal scavenge (e.g., QuadraPure® or EDTA wash) on your ester precursor before attempting hydrolysis.

Tier 3: Isolation & Purification (The "I lost it on the column" Phase)

Q5: My LCMS shows the product is there, but I cannot isolate it. It washes through extraction and binds irreversibly to silica.

A: You are fighting the Isoelectric Point (pI) . Imidazole acids are zwitterionic.

• pH < 2: Cationic (Soluble in water, insoluble in organics).

• pH > 8: Anionic (Soluble in water, insoluble in organics).

• pH ≈ pI: Zwitterionic (Net neutral, lowest solubility).

The Fix: You must calculate and hit the pI exactly to precipitate the product or extract it.

• Approximate pI Calculation:

  [4]
  • [5]

  • Target pH:

Q6: How do I desalt the product without heating it (recrystallization risks decarboxylation)?

A: Use Hydrophobic Interaction Chromatography or Ion Exchange rather than thermal recrystallization.

• Protocol: Load the aqueous mixture onto a column of Diaion HP-20 (styrene-divinylbenzene resin).

  • Load at neutral pH (product binds, salts pass through).

  • Wash with deionized water (removes inorganic salts).

  • Elute with Water:Methanol gradient (releases the imidazole acid).

  • Lyophilize (Freeze dry) to avoid heat stress.

Visualizing the Problem

Diagram 1: Mechanistic Pathway of Decarboxylation

This diagram illustrates the "Danger Zone" where protonation facilitates the loss of Carbon Dioxide.

Caption: The thermal decarboxylation pathway is catalyzed by acid, converting the stable carboxylate into an unstable zwitterion that releases CO₂ upon heating.[1][6]

Diagram 2: Troubleshooting Decision Tree

Follow this logic flow to identify the root cause of yield loss.

Caption: Diagnostic flow for distinguishing between chemical degradation (decarboxylation) and physical loss (isolation failure).

References

• Mechanistic Insight: Katritzky, A. R., & Rees, C. W. (1984). Comprehensive Heterocyclic Chemistry. Pergamon Press. (Detailed discussion on the zwitterionic character and thermal stability of azoles).

• Synthesis Protocol: Griffiths, G., et al. (1999). "Synthesis of Imidazole-4-carboxylic Acid Derivatives." Journal of Organic Chemistry, 64(16), 5866–5872.

• Decarboxylation Kinetics:Dunn, A. D., et al. (2011). "Thermal Decarboxylation of Heteroaromatic Acids." Tetrahedron Letters, 52(14), 1645-1647.

• Workup & Isolation: Amgen Inc. (2008). "Process for the preparation of imidazole derivatives." US Patent 7,351,834. (Describes industrial isolation of imidazole acids via isoelectric precipitation).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. Decarboxylation [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. A systematic investigation of factors influencing the decarboxylation of imidazolium carboxylates - PubMed [pubmed.ncbi.nlm.nih.gov]

Controlling regioselectivity during the synthesis of 1-substituted imidazoles

Technical Support Center: Precision Control of Imidazole Regiochemistry Ticket ID: IMDZ-REGIO-001 Status: Open Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division

Executive Summary: The Tautomer Trap

Welcome to the Imidazole Synthesis Support Hub. If you are reading this, you are likely facing the "50:50 Mixture Nightmare" or exclusively isolating the wrong regioisomer.

The Root Cause: 4-substituted imidazoles exist in rapid annular tautomeric equilibrium (

-tautomerism). When you introduce an electrophile ( ), the system must choose between two nucleophilic nitrogens:

• N1 (Remote): Far from the C4-substituent. Leads to the 1,4-disubstituted product.

• N3 (Adjacent): Next to the C4-substituent. Leads to the 1,5-disubstituted product.

The General Rule: Under standard basic alkylation conditions (

), steric hindrance and thermodynamics overwhelmingly favor N1 (Remote) attack , yielding the 1,4-isomer .

If you need the 1,5-isomer, direct alkylation of a 4-substituted precursor is usually the wrong strategy.

Part 1: Decision Logic (Visual Guide)

Before proceeding, verify your target structure against our decision matrix.

Figure 1: Strategic decision tree for selecting the synthetic route based on desired regiochemistry. Note that 1,4-isomers are accessible via modification of existing rings, whereas 1,5-isomers often require ring construction.

Part 2: Protocols & Troubleshooting

Protocol A: Synthesis of 1,4-Disubstituted Imidazoles (Direct Functionalization)

Best for: Standard alkylation where the substituent at C4 is bulky or electron-neutral.

The Science: The reaction proceeds via the imidazole anion. The N1 position (remote from the substituent) is sterically more accessible than N3. Using a bulky base and polar aprotic solvent maximizes this steric differentiation.

Step-by-Step Workflow:

• Dissolution: Dissolve 4-substituted imidazole (1.0 equiv) in anhydrous DMF (0.1 M).

• Deprotonation: Add

  (2.0 equiv) or NaH (1.2 equiv). Stir at for 30 min.

  • Note:

    is preferred for milder chelation control; NaH ensures complete deprotonation but is harsher.

• Addition: Add electrophile (R-X, 1.1 equiv) dropwise.

• Reaction: Warm to RT. Monitor via TLC/LCMS.

• Result: Expect >90% regioselectivity for the 1,4-isomer.

Troubleshooting Table:

Symptom	Probable Cause	Corrective Action
Poor Selectivity (60:40)	Electrophile is too small (e.g., Me-I).	Switch to a bulkier electrophile or lower temperature ( ).
Reaction Stalled	Poor solubility of anion.	Add 18-crown-6 ether (if using K/Na salts) to solubilize the cation.
N3 Alkylation (1,5-product)	Substrate has H-bond donor at C4.	If C4 has or , it may direct the electrophile to N3 via H-bonding. Protect these groups first.

Protocol B: Synthesis of 1,5-Disubstituted Imidazoles (Van Leusen Synthesis)

Best for: Constructing the ring from scratch to guarantee 1,5-regiochemistry.

The Science: Direct alkylation rarely yields the 1,5-isomer efficiently. The Van Leusen Imidazole Synthesis uses Tosylmethyl Isocyanide (TosMIC) and an aldimine.[1][2][3] The reaction mechanism involves a [3+2] cycloaddition where the steric bulk of the TosMIC group and the aldimine substituent naturally orient away from each other during the transition state, locking the regiochemistry to 1,5.

Step-by-Step Workflow:

• Imine Formation: Mix Aldehyde (

  , 1.0 equiv) and Primary Amine ( , 1.0 equiv) in MeOH. Stir 1h (add if needed).

• Cyclization: Add TosMIC (1.0 equiv) and

  (2.0 equiv).

• Reflux: Heat to reflux for 3-5 hours.

• Workup: Evaporate MeOH, dissolve residue in EtOAc, wash with water.

• Result: Exclusive formation of 1-substituted-5-arylimidazole.

Key Mechanism Visualization:

Figure 2: The Van Leusen pathway avoids the tautomerization issue entirely by constructing the ring with the substituents already in the 1,5-position.

Protocol C: The "SEM-Switch" (Advanced Transposition)

Best for: When you have a 4-substituted imidazole and absolutely must alkylate the hindered nitrogen (N3).

The Science: You cannot directly force N3 alkylation efficiently. Instead, you must block N1, activate C2/C5, or use a "transient" protection strategy.

Workflow:

• Protect N1: Alkylate 4-phenylimidazole with SEM-Cl (2-(Trimethylsilyl)ethoxymethyl chloride). This forms the 1-SEM-4-phenylimidazole (N1 protected).

• Quaternize N3: Treat with a powerful alkylating agent (e.g., MeOTf) to alkylate N3. This forms a bis-alkylated imidazolium salt.

• Deprotect: Remove the SEM group using TBAF or acid.

• Result: The SEM group leaves, leaving the alkyl group at the previously "impossible" N3 position (now N1 relative to the substituent, effectively creating the 1,5-isomer).

Part 3: Frequently Asked Questions (FAQs)

Q1: I am performing a Buchwald-Hartwig arylation on 4-methylimidazole. Which isomer will I get? A: You will predominantly get the 1-aryl-4-methylimidazole (1,4-isomer). Copper and Palladium catalysts are highly sensitive to steric hindrance. The bulky metal complex will coordinate to the remote nitrogen (N1). Ligands like 4,7-dimethoxy-1,10-phenanthroline are excellent for this transformation but will reinforce the 1,4-selectivity.

Q2: Can I use solvent effects to flip the selectivity to 1,5? A: Generally, no . While solvent polarity affects the tautomeric ratio (

), the activation energy difference for nucleophilic attack at the hindered N3 is usually too high to overcome. Some reports suggest that using non-polar solvents (toluene) with specific H-bonding catalysts can slightly increase the 1,5-ratio, but rarely enough for practical preparative utility.

Q3: My Van Leusen reaction failed. The aldimine didn't form. A: If your amine is an aniline (aromatic amine), imine formation is slow.

• Fix: Use a Lewis acid catalyst (e.g.,

  ) or microwave irradiation to drive imine formation before adding TosMIC. Do not proceed to the TosMIC step until NMR confirms imine conversion.

Q4: How do I distinguish 1,4- and 1,5-isomers by NMR? A:

• NOE (Nuclear Overhauser Effect): This is the gold standard.

  • 1,5-Isomer: You will see a strong NOE cross-peak between the N-Alkyl protons and the Aryl/Alkyl protons at C5.

  • 1,4-Isomer: The N-Alkyl protons are far from the C4-substituent; you will see NOE only to the C2 proton and potentially the C5 proton (which is a singlet in the aromatic region), but not to the substituent's protons.

References

• Van Leusen Imidazole Synthesis (Primary Mechanism for 1,5-isomers)

  • Title: Chemistry of sulfonylmethyl isocyanides.[3] 12. Base-induced cycloaddition of sulfonylmethyl isocyanides to carbon,nitrogen double bonds.[3] Synthesis of 1,5-disubstituted and 1,4,5-trisubstituted imidazoles from aldimines and imidoyl chlorides.[3]

  • Source: Journal of Organic Chemistry (1977)[3]

  • URL:[Link]

• Regioselectivity in Alkyl

  • Title: Regioselective N-Alkylation of Imidazoles and Their Analogues: A Review.
  • Source: Current Organic Chemistry

  • URL:[Link]

• Copper-Catalyzed Aryl

  • Title: Mild Conditions for Copper-Catalyzed N-Arylation of Imidazoles.[4]

  • Source: Synthesis (2010)[5]

• SEM-Switch Str

  • Title: C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Imidazoles via Regioselective Sequential Aryl
  • Source: Journal of the American Chemical Society (2010)

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of Imidazole-Based Medicinal Molecules Utilizing the van Leusen Imidazole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Van Leusen Imidazole Synthesis [organic-chemistry.org]
• 4. Copper-catalyzed N-arylation of imidazoles and benzimidazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mild Conditions for Copper-Catalyzed N-Arylation of Imidazoles [organic-chemistry.org]

Technical Support Center: Stability of Imidazole-4-Carboxylic Acid Metal Complexes

[1]

Status: Operational Ticket ID: ICA-STAB-SOL-001 Assigned Specialist: Senior Application Scientist, Coordination Chemistry Division[1][2]

Introduction: The Stability Paradox

Welcome to the technical support hub for Imidazole-4-carboxylic acid (ICA) complexes. You are likely here because your metal complex is degrading, precipitating, or failing to exhibit the expected catalytic/biological activity in solution.[1][2]

The Core Challenge: ICA is an amphoteric ligand with two distinct binding sites: the imidazole nitrogen (N3) and the carboxylate oxygen. Its coordination chemistry is dictated by a delicate pH equilibrium.[1][2]

• At low pH (< 3): The carboxylate protonates (

  ), breaking the chelate.[2]

• At high pH (> 10): The pyrrolic nitrogen deprotonates (

  ), often leading to insoluble polymeric networks (similar to ZIFs/MOFs) rather than discrete solution species.[2]

This guide provides the diagnostic logic and protocols to stabilize these complexes in the liquid phase.

Module 1: Diagnostic Triage

Before altering your formulation, identify the failure mode.[1][2] Use the decision tree below to correlate visual/spectral observations with chemical causes.

Visual Troubleshooting Logic

Figure 1: Diagnostic decision tree for identifying failure modes in ICA metal complex solutions.

Module 2: The pH "Goldilocks Zone"

Issue: Users often select a pH based on biological relevance (pH 7.4) without accounting for the ligand's thermodynamics.[2] Technical Insight: ICA requires specific deprotonation states to bind effectively.

• Carboxylate (

  ): Must be deprotonated ( ) to bind.[2]

• Imidazole (

  for ): The neutral imidazole nitrogen is the donor.[2]

The Stability Window

pH Range	Ligand State	Complex Stability	Risk Factor
< 3.0	(Fully protonated)	Unstable	Ligand acts as a non-coordinating cation. Metal remains free.[1][2]
3.0 – 5.5	(Zwitterion/Neutral)	Moderate	Monodentate binding (O-only) dominates.[2] Weak chelation.
6.0 – 8.0	(Anionic)	Optimal	N,O-chelation is thermodynamically favored.[1][2] Target Zone.
> 8.5	(Anionic)	Degrading	Competition from ions causes metal hydroxide precipitation ( ).

Corrective Action: Buffer Selection

DO NOT USE: Phosphate, Citrate, or Acetate buffers.[1][2] These are competitive ligands that will strip the metal from the ICA.[1][2] USE: Non-coordinating buffers with sterically hindered nitrogens.[1][2]

• HEPES (50 mM): Ideal for pH 6.8 – 8.2.[2]

• MES (50 mM): Ideal for pH 5.5 – 6.7.[2]

• MOPS: Good alternative for pH 7.0 range.[1][2]

Module 3: Preventing Hydrolysis & Solvent Competition

Issue: In aqueous solution, water molecules (

) outcompete ICA for metal coordination sites, leading to aquo-complexes rather than .[2]

Technical Insight: The Chelate Effect is your primary defense.[1][2] ICA can form a 5-membered chelate ring involving the imidazole N and the carboxylate O, but this is entropically less favored than classic diamine chelates due to the rigid ring angle.[1][2]

Stabilization Protocol: Mixed Solvent Systems

Water promotes hydrolysis.[1][2] Introducing a co-solvent reduces water activity (

) and stabilizes the organic ligand shell.[2]

• Ethanol/Water (30:70 v/v):

  • Increases the solubility of the neutral complex.[1]

  • Enhances the formation constant (

    ) by lowering the dielectric constant.

• DMSO (Avoid if possible):

  • Warning: DMSO is a strong S-donor (or O-donor) ligand and often displaces the imidazole nitrogen. Only use if strictly necessary for solubility, and keep concentration < 5%.[1][2]

Module 4: Competitive Ligand Exchange (Formulation)

Issue: The complex falls apart when added to cell media or assay buffers. Reason: Media often contains histidine, cysteine, or EDTA.[1][2] These bind transition metals (Zn, Cu, Ni) more strongly than ICA.[1][2]

The "Self-Validating" Formulation Strategy

To ensure your complex remains intact, you must drive the equilibrium to the right using Mass Action and Auxiliary Ligands .[1][2]

Equilibrium Logic:

Strategy A: Ligand Excess Never prepare 1:1 ratios for stability studies.[1][2]

• Recommendation: Use a 1:2 or 1:3 Metal:Ligand ratio .[1][2] The excess ligand concentration pushes the equilibrium toward the complex (Le Chatelier’s Principle) and buffers against competitive hydrolysis.

Strategy B: Ternary Complex Formation Use a strong "capping" ligand to occupy 2-3 coordination sites, leaving the remaining sites for ICA.[1][2] This prevents the formation of insoluble polymers.[1][2]

• Example: Use 1,10-Phenanthroline (phen) to form

  .[2] The bulky phenanthroline prevents the metal from aggregating into hydroxides.[1][2]

Experimental Protocol: Rapid Stability Validation Assay (RSVA)

Use this UV-Vis protocol to verify if your complex is stable in your chosen buffer before proceeding to expensive applications.[1][2]

Required Reagents:

• Metal Salt (

  or )[2]

• ICA Ligand

• Buffer (HEPES pH 7.4)[2]

• Competitive Challenge Agent (e.g., Histidine or EDTA)[2]

Step-by-Step Methodology:

• Baseline Scan:

  • Prepare 100 µM Metal solution in Buffer.[1][2] Scan 200–800 nm.[1][2]

  • Prepare 200 µM ICA solution in Buffer.[1][2] Scan 200–800 nm.[1][2]

• Complex Formation:

  • Mix Metal and ICA (1:2 ratio).[2] Incubate for 15 mins at 25°C.

  • Scan immediately.[1][2] Look for a Bathochromic Shift (Red shift) or Hypsochromic Shift (Blue shift) relative to the free metal.[2] This shift confirms coordination.

• The "Challenge" (Self-Validation Step):

  • Add 5 equivalents of Histidine (competitor).

  • Scan every 5 minutes for 30 minutes.

  • Pass Criteria: If the spectrum remains constant, the complex is kinetically inert (stable).[2]

  • Fail Criteria: If the spectrum reverts to the "Free Metal" or "Metal-Histidine" profile, the ICA complex is too labile for biological media.[1][2]

Thermodynamic Stabilization Pathway

Figure 2: Pathway showing how auxiliary ligands (blue) block hydrolysis (black) and stabilize the active complex (green).[2]

FAQs

Q: My complex precipitates immediately upon adding NaOH to adjust pH. Why? A: You are creating local hotspots of high alkalinity.[1][2] When a drop of NaOH hits the solution, the local pH spikes to >12, causing immediate metal hydroxide precipitation.[1][2]

• Fix: Adjust the pH of the ligand solution first, then add the metal dropwise to the buffered ligand solution.[1][2]

Q: Can I use DMSO to dissolve the ICA? A: Yes, but dilute it significantly.[1][2] ICA dissolves well in DMSO, but if the final DMSO concentration exceeds 5-10%, the DMSO oxygen will coordinate to the metal, displacing the ICA carboxylate group and reducing stability.[1][2]

Q: What is the best metal for ICA stability? A: Following the Irving-Williams series, stability generally increases in the order:

. Copper(II) forms the most thermodynamically stable complexes with imidazole carboxylates, often forming stable square-planar chelates.[1][2]

References

• Chemical Properties of 1H-Imidazole-4-carboxylic acid. LookChem. Available at: [Link]

• Transition metal imidazole complex. Wikipedia. Available at: [Link]

• Synthesis and Characterization of Metal Complexes with Mixed 4-Imidazole-Containing Tripodal Ligand. Crystal Growth & Design (ACS). Available at: [Link]

• Hydrolysis of Imidazole-2-ylidenes. Journal of the American Chemical Society. Available at: [Link]

• Synthesis and characterization of metal complexes with a mixed 4-imidazole-containing ligand. RSC Advances. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Imidazole - Wikipedia [en.wikipedia.org]

Technical Support Center: Overcoming Steric Hindrance in 3-Chlorophenyl Substituted Imidazole Coupling Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the challenges of steric hindrance in cross-coupling reactions involving 3-chlorophenyl substituted imidazoles. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical logic to empower you to solve even the most challenging coupling problems.

Troubleshooting Guide: Addressing Common Experimental Issues

This section is designed to help you diagnose and resolve specific problems encountered during your coupling reactions.

Q1: My reaction shows very low or no conversion of the 3-chlorophenyl imidazole starting material. What are the likely causes and how can I fix it?

A1: This is a classic symptom of a catalytic cycle that is failing to initiate or turn over, often due to the steric bulk of the 3-chlorophenyl group hindering the initial oxidative addition step.

Primary Cause: Inefficient Oxidative Addition. The palladium(0) or nickel(0) catalyst must first insert itself into the carbon-chlorine bond of your substrate. The chlorine atom at the 3-position, combined with the imidazole ring, creates significant steric crowding around the reaction center.

Solutions & Underlying Rationale:

• Switch to a More Reactive Catalyst System:

  • Palladium: Standard catalysts like Pd(PPh₃)₄ may be insufficient. Move to a system with bulky, electron-rich phosphine ligands. These ligands stabilize the monoligated Pd(0) species, which is the active catalyst for oxidative addition, and their steric bulk can accelerate the subsequent reductive elimination step.[1][2]

  • Nickel: Consider using a Nickel-based catalyst. Nickel is smaller than palladium and can sometimes be more effective for less reactive aryl chlorides.[3] However, the same principles of ligand design apply.

• Increase Reaction Temperature: Higher temperatures provide the necessary activation energy to overcome the barrier to oxidative addition. Use a high-boiling point solvent like toluene, xylene, or dioxane and consider running the reaction at reflux. Be mindful of potential substrate or product degradation at very high temperatures.

• Use a Pre-catalyst: Modern palladium pre-catalysts, especially those incorporating bulky biarylphosphine ligands (e.g., Buchwald-type ligands), are designed to generate the active L₁Pd(0) species more efficiently and reliably.[4][5]

Troubleshooting Flowchart: Low to No Conversion

Caption: Decision tree for troubleshooting low conversion.

Q2: I'm observing significant formation of a dehalogenated (hydrodehalogenation) side product instead of my desired coupled product. Why is this happening?

A2: Dehalogenation is a common side reaction, particularly with sterically hindered substrates. It often occurs when the catalytic cycle is stalled after oxidative addition, and a competing pathway, such as β-hydride elimination from certain coupling partners or reaction with trace water/base, becomes dominant.

Solutions & Underlying Rationale:

• Optimize the Ligand: The choice of ligand is critical. A ligand that is too bulky can sometimes hinder the approach of the coupling partner (transmetalation step), while one that is not bulky enough may not promote the final reductive elimination efficiently. Ligands like AntPhos have been shown to be effective in minimizing β-hydride elimination in sterically demanding couplings.[6]

• Control the Base: The base is crucial but can also be a source of protons for the dehalogenation pathway.

  • Use anhydrous solvents and reagents.

  • Consider weaker, but still effective, bases like K₃PO₄ or Cs₂CO₃ over stronger alkoxides if dehalogenation is severe.[7]

  • The choice of base can be critical; for instance, in some Suzuki couplings, K₃PO₄ is superior, while in Buchwald-Hartwig aminations, a strong, non-coordinating base like LiHMDS or NaOtBu is often required.[4][8]

• Increase Coupling Partner Concentration: Using a slight excess (1.2-1.5 equivalents) of the boronic acid, amine, or other coupling partner can help the desired transmetalation/amine binding step outcompete the dehalogenation pathway.

Q3: My reaction starts but then stalls before reaching full conversion. What's causing this catalyst deactivation?

A3: Catalyst deactivation can be particularly problematic with nitrogen-containing heterocycles like imidazole. The nitrogen atoms can act as ligands themselves, coordinating to the palladium center and forming inactive or less active dimeric species, effectively taking the catalyst out of the cycle.[9]

Solutions & Underlying Rationale:

• Use a Ligand with Stronger Binding Affinity: Bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, RuPhos) are designed to bind strongly to the palladium center.[4] This strong coordination makes it less likely for the imidazole substrate or product to displace the ligand and deactivate the catalyst.

• Employ Pre-catalysts: As mentioned before, pre-catalysts are often more stable and resistant to deactivation pathways. The ligand is already bound in a defined manner, protecting the metal center until the active catalyst is generated under the reaction conditions.[4]

• Lower Catalyst Loading and Slower Addition: While counterintuitive, sometimes a very high initial concentration of catalyst can lead to faster formation of inactive dimers. Starting with a lower catalyst loading (e.g., 1-2 mol %) or, in extreme cases for process scale-up, slow addition of the catalyst or substrate can maintain a low, steady concentration of the active species.

Frequently Asked Questions (FAQs)

This section addresses broader conceptual questions to build your foundational knowledge for designing robust coupling reactions.

Q4: Why is the 3-chlorophenyl substituted imidazole motif so challenging for cross-coupling reactions?

A4: The difficulty arises from a combination of electronic and steric factors:

• Steric Hindrance: The primary challenge is the steric bulk created by the substituent at the 3-position of the phenyl ring. This hinders the approach of the bulky catalyst to the C-Cl bond for the crucial oxidative addition step.[10]

• Electronic Effects: The imidazole ring is a nitrogen-rich heterocycle. The lone pairs on the nitrogen atoms can coordinate to the palladium catalyst. This can lead to catalyst inhibition or the formation of inactive complexes, effectively poisoning the catalyst.[9]

• Aryl Chloride Inertness: Aryl chlorides are inherently less reactive than the corresponding bromides or iodides in oxidative addition, requiring more active catalysts and often higher reaction temperatures.[10]

Catalytic Cycle: Points of Steric & Electronic Interference

Caption: Catalytic cycle showing key failure points.

Q5: How do I select the optimal ligand for my sterically hindered coupling?

A5: Ligand selection is arguably the most critical parameter. There is no single "best" ligand; the choice depends on the specific coupling reaction (e.g., Suzuki vs. Buchwald-Hartwig). However, general principles apply.

Key Ligand Characteristics:

Ligand Type	Key Feature	Rationale for Hindered Substrates	Recommended For
Bulky Biaryl Phosphines (e.g., XPhos, SPhos, RuPhos, BrettPhos)	Large steric footprint and electron-rich nature.	Promotes the formation of the active monoligated Pd(0) species.[2] Accelerates the rate-limiting reductive elimination step.[11][12]	Suzuki, Buchwald-Hartwig, and most other cross-couplings.[4]
N-Heterocyclic Carbenes (NHCs) (e.g., IPr, IMes)	Strong σ-donors, thermally very stable.	Form very stable Pd-NHC complexes that are resistant to decomposition at high temperatures.[7][13]	Suzuki and other C-C couplings, often with less reactive chlorides.[7]
Ferrocene-based Ligands (e.g., dppf)	Unique bite angle and electronic properties.	Can be effective, but modern biaryl phosphines often show broader utility for highly hindered systems.[14]	General Suzuki and Buchwald-Hartwig reactions.

Expert Tip: For a new, challenging substrate, screen a panel of ligands from the bulky biaryl phosphine class. The subtle electronic and steric differences between them can lead to dramatic differences in yield.[3]

Q6: What is the best palladium source to use: Pd(OAc)₂, Pd₂(dba)₃, or a pre-catalyst?

A6: While Pd(OAc)₂ and Pd₂(dba)₃ are common and cost-effective sources of palladium, they require in situ reduction to the active Pd(0) state, which can be inconsistent.

Recommendation: For challenging, sterically hindered couplings, pre-catalysts are highly recommended .

• Reliability: They provide a 1:1 or 2:1 ratio of ligand to palladium, ensuring the formation of the correct active species.[4]

• Activity: They often show higher activity and require lower catalyst loadings because the active L₁Pd(0) species is generated more cleanly and efficiently.[5]

• Convenience: Many are air-stable and easier to handle than the combination of a separate Pd source and ligand.

Q7: When should I give up on a standard Suzuki or Buchwald-Hartwig reaction and try an alternative method?

A7: If you have thoroughly screened a variety of modern, bulky ligands, different bases, solvents, and temperatures without success, it may be time to consider an alternative C-C or C-N bond-forming strategy.

Potential Alternatives:

• Hiyama Coupling: Uses an organosilicon reagent. It can sometimes be effective where Suzuki couplings fail, although it often requires a fluoride source for activation.[15]

• Stille Coupling: Uses an organotin reagent. While very powerful and tolerant of many functional groups, the toxicity of tin reagents is a significant drawback, especially in drug development.

• Ullmann Condensation: A classical copper-catalyzed reaction. Modern Ullmann reactions use ligands and can proceed at lower temperatures than the traditional high-heat conditions. This can be particularly useful for C-N bond formation if palladium-based methods are unsuccessful.

Protocols

General Protocol for a Suzuki-Miyaura Coupling of a Hindered Aryl Chloride

This protocol is a starting point and should be optimized for your specific substrates.

• Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the 3-chlorophenyl substituted imidazole (1.0 equiv), the boronic acid or ester (1.5 equiv), and the base (e.g., K₃PO₄, 2.0 equiv).

• Catalyst Addition: In a glovebox or under a positive pressure of inert gas (Argon or Nitrogen), add the palladium pre-catalyst (e.g., XPhos Pd G3, 0.02 equiv, 2 mol %).

• Solvent Addition: Add anhydrous solvent (e.g., dioxane/water 4:1, or toluene, to a concentration of 0.1-0.5 M).

• Reaction: Seal the vial and heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Workup: After completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

General Protocol for a Buchwald-Hartwig Amination of a Hindered Aryl Chloride

• Preparation: To an oven-dried Schlenk flask under inert atmosphere, add the palladium pre-catalyst (e.g., RuPhos Pd G3, 0.02 equiv) and the ligand (if not using a pre-catalyst).

• Reagent Addition: Add the 3-chlorophenyl substituted imidazole (1.0 equiv), the amine (1.2 equiv), and the base (e.g., LiHMDS or NaOtBu, 1.4 equiv).

• Solvent Addition: Add anhydrous solvent (e.g., toluene or dioxane, to a concentration of 0.1-0.5 M).

• Reaction: Heat the mixture to the desired temperature (e.g., 100-120 °C) with vigorous stirring.

• Monitoring & Workup: Follow steps 5-7 from the Suzuki-Miyaura protocol.

References

• Doyle, A. G., & Wu, K. (2017). Subtle steric differences reveal a model for Ni cross-coupling success. Nature Chemistry. [Link]

• Hossian, M. L., et al. (2020). Ligand Steric Effects of α-Diimine Nickel(II) and Palladium(II) Complexes in the Suzuki–Miyaura Cross-Coupling Reaction. ACS Omega. [Link]

• Hossian, M. L., et al. (2020). Ligand Steric Effects of α-Diimine Nickel(II) and Palladium(II) Complexes in the Suzuki–Miyaura Cross-Coupling Reaction. ACS Omega. [Link]

• Otsuka, S., et al. (2020). Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. Dalton Transactions. [Link]

• Tang, W., et al. (2011). An Efficient Method for Sterically Demanding Suzuki-Miyaura Coupling Reactions. Angewandte Chemie. [Link]

• Li, X. (2014). The Asymmetric Buchwald–Hartwig Amination Reaction. Angewandte Chemie. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• Palma, C.-A., et al. (2019). Overcoming steric hindrance in aryl-aryl homocoupling via on-surface copolymerization. Zenodo. [Link]

• Rojas-Lima, S., et al. (2022). Influence of Steric Effect on the Pseudo-Multicomponent Synthesis of N-Aroylmethyl-4-Arylimidazoles. Molecules. [Link]

• Palma, C.-A., et al. (2019). Overcoming Steric Hindrance in Aryl-Aryl Homocoupling via On-Surface Copolymerization. ChemPhysChem. [Link]

• Shang, R., et al. (2017). Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. Organic & Biomolecular Chemistry. [Link]

• Zhang, C., et al. (1999). Palladium-Imidazol-2-ylidene Complexes as Catalysts for Facile and Efficient Suzuki Cross-Coupling Reactions of Aryl Chlorides with Arylboronic Acids. Journal of Organic Chemistry. [Link]

• Sun, J., et al. (2018). STUDIES ON SUZUKI COUPLING REACTIONS OF LARGE STERICALLY HINDERED SUBSTRATES. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Vantourout, J. C., et al. (2019). Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines. ACS Catalysis. [Link]

• Roughley, S. D., & Jordan, A. M. (2020). Impact of Cross-Coupling Reactions in Drug Discovery and Development. Molecules. [Link]

• Nattier, B. A., et al. (2012). Synthesis and cross-coupling reactions of imidomethyltrifluoroborates with aryl chlorides. Tetrahedron Letters. [Link]

• Tundel, R. E., et al. (2012). Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. Organic Letters. [Link]

• Tcyrulnikov, S. (2014). Palladium-catalyzed C-N cross-coupling and application to the synthesis of delayed singlet emitters for OLED development. DSpace@MIT. [Link]

• Grewal, P., & Kaur, N. (2023). Palladium-catalyzed C-N Coupling Reactions in the Synthesis of Dibenzodiazepines. Current Organic Chemistry. [Link]

• Bellina, F., et al. (2014). Suzuki-Miyaura cross-coupling reactions of unprotected haloimidazoles. Journal of Organic Chemistry. [Link]

• Sharma, S., et al. (2022). Transition Metal Catalyzed Hiyama Cross-Coupling: Recent Methodology Developments and Synthetic Applications. Molecules. [Link]

• Mauger, C. C., & Mignani, G. (2006). Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. CHIMIA. [Link]

• Balaraman, E., et al. (2011). Facile Buchwald–Hartwig coupling of sterically encumbered substrates effected by PNP ligands. Dalton Transactions. [Link]

• Various Authors. (2019). How to overcome Steric Hindrance? ResearchGate. [Link]

• Li, C., et al. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. Organic Chemistry Frontiers. [Link]

• Kumar, A., et al. (2016). Influence of steric hindrance on the 1,4- versus 1,6-Michael addition: synthesis of furans and pentasubstituted benzenes. Organic & Biomolecular Chemistry. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Angewandte Chemie. [Link]

• Kinzel, T., et al. (2022). Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications. Chemical Reviews. [Link]

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemistry.princeton.edu [chemistry.princeton.edu]
• 4. Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Palladium-catalyzed C-N cross-coupling and application to the synthesis of delayed singlet emitters for OLED development [dspace.mit.edu]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Palladium-Imidazol-2-ylidene Complexes as Catalysts for Facile and Efficient Suzuki Cross-Coupling Reactions of Aryl Chlorides with Arylboronic Acids [organic-chemistry.org]
• 8. uwindsor.ca [uwindsor.ca]
• 9. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 11. Ligand Steric Effects of α-Diimine Nickel(II) and Palladium(II) Complexes in the Suzuki–Miyaura Cross-Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 13. Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 15. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

The Definitive Guide to Structural Elucidation of 1-Aryl-Imidazole-4-Carboxylic Acids

Topic: X-ray Crystal Structure Analysis of 1-Aryl-Imidazole-4-Carboxylic Acid Derivatives Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary: The Regioisomer Conundrum

In the development of imidazole-based therapeutics—ranging from HIV-1 integrase inhibitors to antiplatelet agents—the 1-aryl-imidazole-4-carboxylic acid scaffold presents a specific structural challenge. Synthetic routes, particularly metal-catalyzed cycloadditions, often yield mixtures of 1,4- and 1,5-regioisomers .[1]

While NMR spectroscopy (

H, C, NOE) is the standard first-line analytical tool, it frequently fails to provide unambiguous assignment due to:

• Signal Overlap: Protons at the C2 and C5 positions often have similar chemical shifts.

• Tautomeric Ambiguity: While N1-substitution locks the tautomer, solution-state dynamics of the carboxylic acid proton can obscure electronic environments.

• Conformational Averaging: Rapid rotation of the N1-aryl ring in solution averages NOE signals, reducing the reliability of proximity-based assignments.

This guide establishes Single Crystal X-ray Diffraction (SC-XRD) not merely as a validation step, but as the primary resolution tool for this scaffold, comparing its efficacy directly against NMR and computational alternatives.

Comparative Analysis: X-ray vs. Alternative Methodologies

The following table contrasts the capabilities of SC-XRD against high-field NMR and Density Functional Theory (DFT) modeling for this specific chemical class.

Table 1: Analytical Performance Matrix for Imidazole Regioisomers

Feature	X-ray Crystallography (SC-XRD)	NMR Spectroscopy (600 MHz)	Computational Modeling (DFT)
Regioisomer Certainty	Absolute (100%)	Moderate (70-80%) - relies on NOE	Predictive - requires experimental validation
3D Conformation	Experimental Ground Truth	Time-Averaged (Solution State)	Theoretical Minimum Energy (Gas/Solvent Model)
Torsion Angles	Precise (e.g., Aryl-Imidazole twist)	Inferred from coupling constants	Often underestimates crystal packing forces
H-Bonding Network	Directly observable (D-A distances)	Inferred from chemical shifts	Predicted
Sample Requirement	Single Crystal ( mm)	5-10 mg dissolved	None (Virtual)

Decision Logic: When to Escalation to X-ray

The following decision tree illustrates the logical workflow for characterizing 1-aryl-imidazole derivatives, highlighting the critical "Failure Points" of NMR where X-ray becomes mandatory.

Figure 1: Decision matrix for escalating from NMR to SC-XRD in imidazole regioisomer identification.

Structural Deep Dive: The 1-Aryl-Imidazole-4-Carboxylate Motif

Understanding the crystallographic signature of these derivatives is crucial for drug design. The 1-aryl-imidazole-4-carboxylic acid scaffold exhibits unique supramolecular behaviors driven by the interplay between the basic imidazole nitrogen (N3) and the acidic carboxyl group.

Zwitterionic Character & Hydrogen Bonding

Unlike simple carboxylic acids that form "head-to-head" dimers (

), 1-aryl-imidazole-4-carboxylic acids frequently crystallize as zwitterions in the solid state.

• Proton Transfer: The carboxylic proton migrates to the basic N3 imidazole nitrogen.

• Synthon Formation: This creates a charge-assisted hydrogen bond network:

  (carboxylate).

• Implication: This strong electrostatic network increases melting points and decreases solubility compared to neutral isomers, affecting bioavailability.

The "Twist" Angle (Aryl vs. Imidazole Plane)

In solution, the 1-aryl ring rotates. In the crystal lattice, this rotation is arrested, revealing the low-energy bioactive conformation.

• Steric Control: The torsion angle between the phenyl ring and the imidazole plane is typically 30°–50° .

• Why it matters: A perfectly coplanar conformation (0°) is disfavored due to steric clash between the ortho-aryl protons and the imidazole H2/H5. This "twisted" conformation is often the one bound by target proteins (e.g., HIV Integrase).

Experimental Data Comparison

Ref: CCDC 861830 (Imidazole-4-carboxylic acid)

Parameter	Typical Value (X-ray)	Significance
C4-C(Carboxyl) Bond	1.48 - 1.50 Å	Indicates conjugation between imidazole and acid
C=O vs C-OH	Equalized (~1.25 Å)	Confirms zwitterionic state ( )
N3-C2-N1 Angle	108.5°	Characteristic of protonated imidazole ring

Experimental Protocol: Crystallization & Data Collection

Growing diffraction-quality crystals of these derivatives is challenging due to their high polarity and poor solubility in non-polar solvents.

Crystallization Strategy: The "Slow Acidification" Method

Since these compounds are zwitterionic, their solubility is pH-dependent. The following protocol exploits the solubility difference between the cationic, zwitterionic, and anionic forms.

• Dissolution: Dissolve 20 mg of the derivative in 2 mL of 1M HCl (fully protonated cationic form, high solubility).

• Buffering: Place the vial inside a larger jar containing 1M Sodium Acetate or dilute Ammonia (vapor diffusion).

• Nucleation: As the pH slowly rises toward the isoelectric point (pI), the zwitterionic species forms. Because the zwitterion is the least soluble form, it crystallizes out slowly, yielding high-quality prisms.

Workflow Visualization

Figure 2: "pH-Drift" Crystallization workflow for zwitterionic imidazole derivatives.

Data Collection Parameters

• Temperature: Collect at 100 K . Room temperature collection exacerbates thermal motion of the terminal carboxylate and the rotating aryl ring, leading to high B-factors and poor resolution.

• Radiation Source: Cu-K

  ( Å) is preferred for small organic molecules to maximize diffraction intensity, unless the aryl group contains heavy halogens (Br, I), where Mo-K minimizes absorption errors.

References

• Synthesis and Antiplatelet Activity of New Imidazole-4-Carboxylic Acid Derivatives. (2025). ResearchGate. Available at: [Link]

• Studies towards the Design and Synthesis of Novel 1,5-Diaryl-1H-imidazole-4-carboxylic Acids. (2021). Molecules, 26(20), 6203.[2] Available at: [Link]

• Ligating properties of 1H-imidazole-4-carboxylic acid. (2011). Acta Crystallographica Section E. Available at: [Link]

• Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. (2024). Oxford Instruments Application Notes. Available at: [Link]

• Crystal structure of 4-phenylimidazole bound form of human indoleamine 2,3-dioxygenase. (2015). RCSB Protein Data Bank (PDB: 4U72).[3] Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Studies towards the Design and Synthesis of Novel 1,5-Diaryl-1 H-imidazole-4-carboxylic Acids and 1,5-Diaryl-1 H-imidazole-4-carbohydrazides as Host LEDGF/p75 and HIV-1 Integrase Interaction Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rcsb.org [rcsb.org]

Validating Purity of Imidazole Carboxylic Acids: A Comparative HPLC Guide

Executive Summary

The Challenge: Imidazole carboxylic acids (ICAs) represent a distinct analytical challenge in drug development. As amphoteric, highly polar small molecules (logP < 0), they often exhibit near-zero retention on standard C18 columns, co-eluting with the solvent front. Furthermore, their lack of strong chromophores requires low-UV detection, making them susceptible to baseline noise and buffer interference.

The Solution: This guide compares three dominant chromatographic strategies: Traditional Reversed-Phase (RP-IPC) using ion-pairing agents, Hydrophilic Interaction Liquid Chromatography (HILIC) , and Mixed-Mode Chromatography (MMC) .

Verdict: While HILIC offers mass-spec compatibility, Mixed-Mode Cation Exchange (MMC) is identified as the superior methodology for purity validation in QC environments. It provides the highest resolution (

), robust retention ( ), and self-validating peak symmetry without the equilibration lag of HILIC or the column contamination issues of Ion-Pairing reagents.

Technical Comparison: Selecting the Right Mode

The following decision matrix contrasts the three methodologies based on critical validation parameters.

Table 1: Comparative Performance Metrics

Feature	Method A: Mixed-Mode (MMC)	Method B: HILIC	Method C: RP-HPLC (C18 + IPC)
Primary Mechanism	Hydrophobic + Cation Exchange	Hydrophilic Partitioning	Hydrophobic + Ion Pairing
Retention ( )	High (3.0 - 8.0)	Moderate (2.0 - 5.0)	Low to Moderate (0.5 - 2.0)
Peak Symmetry ( )	Excellent (0.95 - 1.10)	Good (1.1 - 1.3)	Poor (often > 1.5)
Equilibration Time	Fast (10-15 min)	Slow (30-60 min)	Very Slow (> 60 min)
MS Compatibility	Good (with volatile buffers)	Excellent	Poor (Non-volatile salts)
Robustness	High (pH resistant)	Sensitive to water content	Low (Temperature/Conc. sensitive)

The "Self-Validating" Methodology: Mixed-Mode Protocol

This section details the recommended Mixed-Mode Cation Exchange (MMC) protocol. Unlike C18 methods that rely on "forcing" retention, MMC leverages the imidazole ring's basicity (

) and the carboxylic acid's acidity ( ) to create a "lock-and-key" separation.

Mechanistic Rationale

In an acidic mobile phase (pH 3.0), the imidazole nitrogen is protonated (

charge). A Mixed-Mode stationary phase containing alkyl chains with embedded acidic groups (e.g., sulfonic or carboxylic) retains the analyte via two orthogonal forces:

• Hydrophobic Interaction: The alkyl chain interacts with the imidazole backbone.

• Electrostatic Interaction: The negatively charged ligand on the stationary phase binds the positively charged imidazole.

Experimental Protocol

Reagents:

• Analyte: 4-Imidazolecarboxylic acid (ICA) or derivative.

• Column: Mixed-Mode Cation-Exchange Column (e.g., 150 x 4.6 mm, 5 µm, 100 Å).

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).

• Mobile Phase B: Acetonitrile (ACN).[1]

Instrument Settings:

• Flow Rate: 1.0 mL/min.[2]

• Temperature: 30°C.

• Detection: UV @ 215 nm (Primary), 260 nm (Secondary for specific impurities).

• Injection Volume: 5 µL.

Gradient Program:

Time (min)	% Mobile Phase B	Event
0.0	5	Initial Hold (Loading)
2.0	5	Isocratic Hold
12.0	60	Linear Gradient (Elution)
12.1	5	Re-equilibration
18.0	5	End of Run

System Suitability & Validation Criteria

To ensure the method is "self-validating," the following criteria must be met before sample analysis:

• Resolution (

  ): between ICA and nearest regioisomer (e.g., 2-imidazolecarboxylic acid).

• Tailing Factor (

  ): .

• Precision: RSD

  for retention time; RSD for Peak Area (n=6 injections).

Visualizing the Validation Workflow

The following diagram illustrates the decision logic and mechanistic pathways for validating ICA purity.

Figure 1: Logical workflow for selecting the optimal chromatographic mode for Imidazole Carboxylic Acids, highlighting the failure points of standard RP-C18.

Experimental Data Analysis

To demonstrate the superiority of the Mixed-Mode approach, we compared the separation of 4-imidazolecarboxylic acid (4-ICA) from its synthetic precursor (imidazole) and a common isomer (2-methylimidazole).

Table 2: Method Validation Data Summary

Parameter	Mixed-Mode (MMC)	HILIC (Silica)	RP-C18 (Phosphate Buffer)
Retention Time (4-ICA)	6.8 min	4.2 min	1.1 min (Void)
Retention Factor ( )	4.5	2.8	0.2
Resolution ( )	3.2 (vs. Imidazole)	1.8	< 1.0 (Co-elution)
Tailing Factor ( )	1.05	1.25	2.10
LOD (µg/mL)	0.05	0.02	0.50

Interpretation:

• RP-C18 Failure: The analyte elutes near the void volume (

  ) due to high polarity. Even with 100% aqueous buffer, dewetting occurs, leading to unstable baselines.

• HILIC Performance: Provides adequate retention but suffers from broader peaks (

  ) and requires strict control of the acetonitrile/water ratio in the sample diluent to prevent peak distortion.

• MMC Superiority: The electrostatic interaction "pulls" the basic imidazole away from the solvent front, while the hydrophobic interaction sharpens the peak. The result is a robust method suitable for quantifying impurities at 0.1% levels.

References

• BenchChem. (2025).[2] A Comparative Guide to Purity Analysis of Synthesized 2-Butyl-1H-imidazole-4,5-dicarboxylic Acid by HPLC. Retrieved from

• SIELC Technologies. (2018). Separation of 2-Ethyl-1H-imidazole-4-carboxylic acid on Newcrom R1 HPLC column. Retrieved from

• Chrom Tech, Inc. (2025). Reverse-Phase Liquid Chromatography vs. Hydrophilic Interaction Liquid Chromatography. Retrieved from

• Chromatography Forum. (2013). RP HPLC method for Imidazole - Discussion on Mixed Mode and HILIC. Retrieved from

• PureSynth. (2025). 4-Imidazolecarboxylic Acid 98.0%(HPLC) - Product Specifications. Retrieved from

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]